2-(Oxan-3-yl)ethane-1-sulfonyl chloride

• CAS: 1936058-71-7

Core Science & Biosynthesis

2-(Oxan-3-yl)ethane-1-sulfonyl chloride: A Strategic Building Block for Next-Generation Sulfonamides

Executive Summary

In modern drug discovery, the strategic selection of core scaffolds and functional groups profoundly influences a candidate's physicochemical properties, metabolic stability, and biological activity. 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) represents a highly specialized, bifunctional building block[1]. It combines the favorable absorption, distribution, metabolism, and excretion (ADME) properties of an oxygen-containing aliphatic heterocycle (oxane/tetrahydropyran) with the versatile reactivity of an aliphatic sulfonyl chloride. This technical guide explores the structural rationale, chemical reactivity, and validated experimental protocols for utilizing this compound in the synthesis of novel aliphatic sulfonamides.

Structural Rationale: The Power of the Oxane Bioisostere

The drive to "escape flatland" in medicinal chemistry has led to the systematic replacement of planar, sp2-hybridized aromatic rings (like benzene) with sp3-rich aliphatic rings. The oxane (tetrahydropyran or THP) ring within 2-(Oxan-3-yl)ethane-1-sulfonyl chloride serves as a premier bioisostere for cyclohexane and phenyl rings[2].

Causality in Scaffold Selection

• Entropy and Rigidity: The oxane ring is a rigid form of a linear ether, which lowers the entropic penalty upon binding to a target receptor[2].

• Enhanced Binding: Unlike cyclohexane, the oxygen heteroatom in the oxane ring acts as a hydrogen bond acceptor, potentially gaining an additional point of contact within a kinase or receptor active site[2].

• ADME Optimization: Substituting a highly lipophilic carbocycle with an oxane ring significantly reduces the partition coefficient (logP). This reduction in hydrophobicity, coupled with the disruption of crystal packing, leads to statistically significant increases in aqueous solubility and improved metabolic stability[3].

Workflow illustrating the bioisosteric replacement of carbocycles with the oxane (THP) scaffold.

Quantitative Scaffold Comparison

Table 1: Comparative Impact of Bioisosteric Scaffolds

Parameter	Cyclohexane / Phenyl	Oxane (Tetrahydropyran)	Mechanistic Impact
Hybridization	sp2 (Phenyl) / sp3 (Cyclohexane)	sp3	Increases 3D character (Fsp3), reducing off-target toxicity and improving solubility[3].
Lipophilicity (logP)	High	Lower	The polar oxygen heteroatom reduces overall hydrophobicity[2].
Hydrogen Bonding	None	H-bond Acceptor	Offers tighter drug–enzyme binding interactions via the lone pairs on oxygen[2].
Aqueous Solubility	Poor	Enhanced	Disrupted crystal packing and increased polarity improve dissolution rates[3].

Chemical Reactivity Profile: Aliphatic Sulfonyl Chlorides

While aromatic sulfonyl chlorides (e.g., tosyl chloride) are ubiquitous, aliphatic sulfonyl chlorides like 2-(oxan-3-yl)ethane-1-sulfonyl chloride offer a distinct reactivity profile. They are highly effective electrophilic warheads used to generate aliphatic sulfonamides, a class of compounds gaining immense popularity in parallel synthesis and drug discovery[4].

Reactivity vs. Stability Considerations

Aliphatic sulfonyl chlorides are highly electrophilic but can be sensitive to hydrolysis. Unlike sulfonyl fluorides, which exhibit extreme resistance to hydrolysis under physiological conditions[4], sulfonyl chlorides require strictly anhydrous conditions during storage and reaction.

Furthermore, because 2-(oxan-3-yl)ethane-1-sulfonyl chloride possesses alpha-protons (protons on the carbon adjacent to the sulfonyl group), it can undergo an elimination reaction in the presence of strong bases to form a highly reactive sulfene intermediate. While sulfenes can be trapped by amines to form the desired sulfonamide, uncontrolled sulfene formation often leads to complex oligomeric byproducts. Therefore, the choice of base and temperature is critical.

Table 2: Physicochemical Properties of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

Property	Value
IUPAC Name	2-(oxan-3-yl)ethane-1-sulfonyl chloride
CAS Number	1936058-71-7[1]
Chemical Formula	C7H13ClO3S[1]
Molecular Weight	212.69 g/mol
Primary Application	Electrophilic building block for aliphatic sulfonamides.

Experimental Methodology: Self-Validating Sulfonamide Synthesis

To harness 2-(oxan-3-yl)ethane-1-sulfonyl chloride effectively, one must control its inherent reactivity. The following protocol details the synthesis of a sulfonamide via nucleophilic substitution, designed as a self-validating system to ensure high yield and purity.

Causality Behind the Protocol Design

• Temperature Control (0 °C): Suppresses the competitive hydrolysis of the sulfonyl chloride and minimizes the rapid, uncontrolled formation of sulfene intermediates.

• Base Selection (DIPEA/Pyridine): A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is required to neutralize the HCl byproduct generated during the reaction. Using a nucleophilic base could lead to competitive attack at the sulfur center.

• Anhydrous Solvents: Prevents the conversion of the sulfonyl chloride into the unreactive sulfonic acid.

Step-by-Step Protocol

• Preparation (The Inert Environment): Flame-dry a round-bottom flask and flush with Argon or Nitrogen. Add the primary or secondary amine (1.0 equivalent) and dissolve in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) to achieve a 0.2 M concentration.

• Base Addition: Add DIPEA (2.5 equivalents). Validation Checkpoint: Ensure the solution is homogeneous and remains clear.

• Electrophile Introduction: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve 2-(oxan-3-yl)ethane-1-sulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise over 15 minutes. Causality: Dropwise addition prevents localized heating and suppresses dimerization/oligomerization.

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction via LC-MS or TLC every 2 hours. Validation Checkpoint: The reaction is complete when the LC-MS trace shows the disappearance of the amine mass and the emergence of the [M+H]+ peak corresponding to the target sulfonamide.

• Quenching and Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract the aqueous layer three times with DCM. Wash the combined organic layers with 1M HCl (to remove unreacted amine and DIPEA), followed by brine.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (typically Hexanes/Ethyl Acetate) to yield the pure aliphatic sulfonamide.

Step-by-step synthetic workflow for sulfonamide generation using aliphatic sulfonyl chlorides.

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2-(Oxan-3-yl)ethane-1-sulfonyl chloride: A Comprehensive Technical Guide to Synthesis, Profiling, and Drug Discovery Applications

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of sp³-hybridized, oxygen-containing saturated heterocycles is a proven tactic to improve the physicochemical properties of drug candidates. 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) serves as a premium aliphatic electrophilic building block designed for this exact purpose. By coupling an oxane (tetrahydropyran) ring to a reactive sulfonyl chloride via an ethyl linker, this reagent enables the rapid generation of sp³-rich sulfonamide libraries.

This whitepaper provides an in-depth technical analysis of its IUPAC nomenclature, structural advantages, field-proven synthetic methodologies, and handling protocols required to deploy this reagent effectively in drug development workflows.

Structural Nomenclature & Physicochemical Profiling

The IUPAC name 2-(Oxan-3-yl)ethane-1-sulfonyl chloride systematically deconstructs the molecule into three functional domains, each contributing specific physicochemical properties to the final drug construct.

• Oxan-3-yl Core: "Oxane" is the systematic IUPAC term for the tetrahydropyran (THP) ring. Positioning the attachment at the 3-position introduces a chiral center and breaks molecular symmetry. Compared to a carbocyclic cyclohexane analog, the ethereal oxygen acts as a hydrogen-bond acceptor, significantly lowering the partition coefficient (LogP) and improving aqueous solubility—a critical factor in optimizing oral bioavailability.

• Ethane-1-yl Linker: The two-carbon aliphatic chain provides conformational flexibility, allowing the resulting sulfonamide to navigate complex protein binding pockets without the rigid steric clashes often associated with direct heterocyclic sulfonamides.

• Sulfonyl Chloride Terminus: The highly electrophilic −SO2​Cl group is the reactive warhead, primed for nucleophilic attack by primary or secondary amines to form highly stable sulfonamide linkages.

Caption: Structural deconstruction of the IUPAC nomenclature and functional properties.

Synthetic Methodology: The Isothiouronium Route

Mechanistic Causality and Reagent Selection

Direct chlorosulfonation of aliphatic alkanes is unselective and harsh. Furthermore, utilizing volatile aliphatic thiols as precursors introduces severe olfactory and toxicity hazards. To ensure a self-validating, scalable, and environmentally conscious synthesis, the optimal route utilizes the S-alkyl isothiouronium salt intermediate .

By reacting 2-(oxan-3-yl)ethyl bromide with inexpensive thiourea, an odorless and highly crystalline isothiouronium salt is formed. Subsequent oxidative chlorosulfonation using N-chlorosuccinimide (NCS) provides a controlled release of electrophilic chlorine. This prevents the over-oxidation or ether-cleavage that frequently occurs when using harsh chlorine gas ( [INDEX: 3.7]).

Quantitative Comparison of Oxidative Chlorination Conditions

The choice of oxidant dictates the purity and yield of the aliphatic sulfonyl chloride. The table below summarizes the efficacy of standard reagents based on literature precedents for aliphatic systems.

Reagent System	Yield Range	Reaction Time	Safety / Handling Profile	Causality / Byproducts
NCS / HCl (aq)	85 – 95%	1 – 2 h	Mild, bench-stable solid	Controlled Cl+ release; avoids ether cleavage.
SOCl2​ / H2​O2​	70 – 85%	2 – 4 h	Exothermic, gas evolution	Risk of peroxide accumulation; requires strict temp control.
Cl2​ (gas) / H2​O	50 – 70%	< 1 h	Highly toxic gas, corrosive	Over-oxidation leads to sulfonic acid and ring-opening.
NaOCl (Bleach)	60 – 80%	3 – 5 h	Safe, readily available	Inconsistent aqueous biphasic kinetics; lower purity.

Step-by-Step Protocol: Synthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

Note: This protocol is designed as a self-validating system. The formation of the crystalline isothiouronium salt acts as a purification checkpoint before the sensitive oxidation step.

Step 1: Isothiouronium Salt Formation

• Dissolve 2-(oxan-3-yl)ethyl bromide (10.0 mmol) and thiourea (11.0 mmol, 1.1 equiv) in absolute ethanol (20 mL).

• Reflux the mixture at 80 °C for 12 hours. The progress can be monitored by TLC (consumption of the bromide).

• Concentrate the solvent under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the S-[2-(oxan-3-yl)ethyl]isothiouronium bromide as a white crystalline solid. Filter and dry under vacuum.

Step 2: Oxidative Chlorosulfonation

• Suspend the isothiouronium salt (8.0 mmol) in a biphasic mixture of acetonitrile (15 mL) and 2M aqueous HCl (10 mL).

• Cool the vigorously stirred mixture to 0–5 °C using an ice-water bath.

• Critical Step: Add N-chlorosuccinimide (NCS) (32.0 mmol, 4.0 equiv) portion-wise over 30 minutes. Maintaining the temperature below 10 °C is vital to prevent premature hydrolysis of the forming sulfonyl chloride to the corresponding sulfonic acid ( [INDEX: 3.4]).

• Stir the mixture for an additional 1 hour at 10 °C.

• Extract the aqueous mixture with cold dichloromethane (3 x 20 mL). Wash the combined organic layers with cold brine, dry rapidly over anhydrous Na2​SO4​ , and concentrate under reduced pressure at < 25 °C to yield the title compound as a pale yellow, moisture-sensitive oil.

Caption: Step-by-step synthetic workflow from the alkyl bromide to the sulfonyl chloride.

Application in Drug Discovery: Sulfonamide Library Generation

The primary utility of 2-(oxan-3-yl)ethane-1-sulfonyl chloride is the synthesis of sulfonamides. However, aliphatic sulfonyl chlorides possess α -protons adjacent to the sulfonyl group.

Mechanistic Insight (The Sulfene Pathway): If treated with strong, unhindered bases (e.g., Triethylamine), aliphatic sulfonyl chlorides undergo rapid α -deprotonation and elimination of chloride to form a highly reactive sulfene intermediate ( R−CH=SO2​ ). While sulfenes will react with amines to form the desired sulfonamide, they are also prone to dimerization and hydrolysis, leading to complex impurity profiles.

To ensure high-fidelity coupling, researchers must use mild bases like Pyridine or N-methylmorpholine (NMM), which favor the direct SN​2 displacement pathway over the E1cB sulfene pathway.

Standard Coupling Protocol

• Dissolve the target primary or secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C under an inert Argon atmosphere.

• Add anhydrous Pyridine (2.5 equiv).

• Add a solution of 2-(oxan-3-yl)ethane-1-sulfonyl chloride (1.1 equiv) in DCM dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quench with 1M HCl to remove residual pyridine, extract, and purify via flash chromatography.

Handling, Stability, and Storage Protocols

As an aliphatic sulfonyl chloride, CAS 1936058-71-7 is highly susceptible to nucleophilic attack by atmospheric moisture, which irreversibly hydrolyzes the compound into 2-(oxan-3-yl)ethane-1-sulfonic acid and HCl.

• Storage: Must be stored at -20 °C under a strict blanket of Argon or Nitrogen.

• Handling: Allow the sealed container to reach room temperature in a desiccator before opening to prevent condensation of ambient moisture onto the cold reagent.

• Shelf-Life: When stored properly, the reagent is stable for up to 6 months. Deterioration is visually indicated by increased viscosity or the formation of a white precipitate (the sulfonic acid byproduct).

References

• Yang, Z., & Xu, J. (2013). Convenient and Environment-Friendly Synthesis of Sulfonyl Chlorides from S-Alkylisothiourea Salts via N-Chlorosuccinimide Chlorosulfonation. Synthesis, 45(12), 1675-1682. Available at:[Link]

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287-9291. Available at:[Link]

A Technical Guide to 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride: A Versatile Building Block in Modern Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, a heterocyclic building block of increasing importance in medicinal chemistry. The document details its physicochemical properties, with a focus on its molecular weight and structure. It further explores the synthetic utility of the sulfonyl chloride and tetrahydropyran (oxane) moieties, highlighting their roles in the generation of diverse molecular libraries and the development of novel therapeutic agents. Drawing on established principles of organic synthesis and medicinal chemistry, this guide serves as a technical resource for researchers engaged in the design and discovery of new drugs.

Introduction: The Strategic Importance of Heterocyclic Scaffolds

The quest for novel therapeutic agents is a cornerstone of modern pharmaceutical research. Within the vast landscape of chemical entities, heterocyclic compounds, particularly those containing oxygen, have emerged as privileged scaffolds. The tetrahydropyran (oxane) ring system, a saturated six-membered ether, is a prominent example.[1][2] Its non-planar conformation and ability to participate in hydrogen bonding interactions make it a valuable bioisostere for carbocyclic rings, often leading to improved physicochemical properties and pharmacological profiles.[3] When functionalized with reactive groups like sulfonyl chlorides, the utility of the tetrahydropyran scaffold is significantly amplified, providing a gateway to a diverse array of complex molecules.[4]

This guide focuses on a specific, yet highly versatile, building block: 2-(Oxan-3-yl)ethane-1-sulfonyl chloride. By dissecting its molecular characteristics and exploring its synthetic potential, we aim to equip researchers with the foundational knowledge required to effectively leverage this compound in their drug discovery programs.

Core Compound Profile: 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride

A thorough understanding of a building block's fundamental properties is paramount for its successful application in synthesis. This section details the key physicochemical characteristics of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

Molecular Identity and Structure

• Systematic Name: 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

• CAS Number: 1936058-71-7[5]

• Molecular Formula: C₇H₁₃ClO₃S[5]

The structure of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride features a tetrahydropyran ring connected via a two-carbon linker to a sulfonyl chloride functional group. This arrangement provides a unique combination of a polar, heterocyclic core and a highly reactive electrophilic site.

Quantitative Data Summary

Property	Value	Source
Molecular Weight	212.7 g/mol	[5]
Monoisotopic Mass	212.02739 Da	[6]
Predicted XlogP	1.3	[6]

The moderate molecular weight and predicted lipophilicity (XlogP) suggest that this building block is well-suited for incorporation into drug-like molecules, adhering to general guidelines for oral bioavailability.

The Synthetic Powerhouse: The Sulfonyl Chloride Functional Group

Sulfonyl chlorides (R-SO₂Cl) are highly esteemed reactive intermediates in organic synthesis, particularly within the realm of medicinal chemistry.[4][7] Their utility stems from their potent electrophilicity, which allows for facile reactions with a wide range of nucleophiles.

The Cornerstone Reaction: Sulfonamide Formation

The most prominent application of sulfonyl chlorides is their reaction with primary and secondary amines to form stable sulfonamide linkages (-SO₂NR₂).[4][8] This reaction is a cornerstone of drug discovery for several reasons:

• Robustness and Reliability: The formation of sulfonamides is typically a high-yielding and predictable reaction, making it ideal for both small-scale synthesis and the generation of large compound libraries.[7]

• Privileged Structural Motif: The sulfonamide group is considered a "privileged scaffold" in medicinal chemistry. It is hydrolytically stable and possesses a unique tetrahedral geometry, enabling it to act as a hydrogen bond donor and acceptor. These characteristics facilitate strong and specific interactions with biological targets.[4]

Experimental Workflow: General Protocol for Sulfonamide Synthesis

Caption: Generalized workflow for the synthesis of sulfonamides from 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

The Modulating Moiety: The Tetrahydropyran Ring

The tetrahydropyran (THP) or oxane ring is more than just a passive scaffold. Its inclusion in a molecule can significantly influence its biological and physicochemical properties.

Improving ADME Properties

In medicinal chemistry, the optimization of a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical. The THP ring can play a crucial role in this process:

• Modulating Lipophilicity: As a bioisosteric replacement for a cyclohexane ring, the THP moiety reduces lipophilicity due to the presence of the oxygen atom. This can lead to improved aqueous solubility and a more favorable ADME profile.[3]

• Metabolic Stability: The saturated nature of the THP ring generally imparts greater metabolic stability compared to more labile functional groups.

• Hydrogen Bonding: The oxygen atom in the THP ring can act as a hydrogen bond acceptor, potentially leading to enhanced binding affinity with a biological target.[3]

Applications in Drug Discovery

The versatility of the tetrahydropyran scaffold is evident in the wide range of therapeutic areas where THP-containing compounds have shown promise.[9][10] These include:

• Anticancer Agents: Numerous THP derivatives have been investigated for their antitumor activity.[9]

• CNS-Active Compounds: The THP scaffold is a common feature in molecules targeting the central nervous system, such as histamine H3 receptor antagonists.[10]

• Antiviral and Antibacterial Agents: The sulfonamide linkage derived from sulfonyl chlorides is a key component of many antimicrobial and antiviral drugs.[4][11]

Logical Relationship: From Building Block to Biological Activity

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Synthesis and Precursor Strategies for 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

In modern medicinal chemistry, aliphatic sulfonyl chlorides are indispensable electrophilic building blocks, primarily utilized for the synthesis of sulfonamides—a pharmacophore ubiquitous in therapeutics ranging from antimicrobials to CNS-active agents. 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS 1936058-71-7)[1] represents a highly specialized, saturated heterocyclic derivative. The incorporation of the tetrahydropyran (oxane) ring provides unique physicochemical properties, including improved aqueous solubility, reduced lipophilicity (lower LogP), and distinct hydrogen-bond accepting capabilities compared to its carbocyclic analogs[2].

This whitepaper provides an in-depth technical analysis of the starting materials, retrosynthetic logic, and field-proven experimental protocols required to synthesize this complex building block.

Retrosynthetic Logic and Starting Material Selection

The synthesis of 2-(oxan-3-yl)ethane-1-sulfonyl chloride requires the precise installation of a two-carbon chain terminating in a highly reactive sulfonyl chloride group, all while preserving the integrity of the acid-sensitive oxane ether linkage.

Core Starting Materials

The selection of the starting material dictates the efficiency of the synthetic route. Below is a quantitative summary of the most viable commercially available precursors.

Compound Name	CAS RN	Molecular Weight ( g/mol )	Synthetic Role
Tetrahydro-2H-pyran-3-carbaldehyde	77342-93-9	114.14	Primary electrophile for one-carbon Wittig homologation.
Tetrahydro-2H-pyran-3-methanol	85769	116.16	Precursor for oxidation to the carbaldehyde or direct homologation.
2-(Tetrahydro-2H-pyran-3-yl)ethanol	1050493-77-0	130.18	Direct precursor for activation (mesylation) and sulfur introduction.
3-Vinyltetrahydropyran	N/A	112.17	Substrate for anti-Markovnikov radical thiol-ene click chemistry.

Data sourced from authoritative chemical databases[3][4][5].

Retrosynthetic Pathway

To avoid the handling of highly toxic and corrosive chlorine gas ( Cl2​ ) on a small-to-medium scale, the most robust strategy involves the oxidative chlorination of a thioacetate intermediate. The thioacetate is derived from 2-(tetrahydro-2H-pyran-3-yl)ethanol , which in turn is synthesized via the homologation of tetrahydro-2H-pyran-3-carbaldehyde . Alternatively, a radical thiol-ene reaction on 3-vinyltetrahydropyran offers a highly atom-economical route[6].

Retrosynthetic pathways for 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

Detailed Experimental Workflows (Self-Validating Protocols)

As an application scientist, I emphasize causality in protocol design. A procedure is only as good as its built-in validation mechanisms. The following protocols are designed to prevent common failure modes, such as oxane ring opening or over-oxidation.

Protocol A: Synthesis of 2-(Oxan-3-yl)ethanol via Homologation

Objective: Convert tetrahydro-2H-pyran-3-carbaldehyde[4] to 2-(oxan-3-yl)ethanol[3] via a one-carbon extension.

Mechanistic Causality: We utilize (methoxymethyl)triphenylphosphonium chloride. Sodium hexamethyldisilazane (NaHMDS) is specifically chosen as the base over n-Butyllithium (n-BuLi) to prevent nucleophilic attack on the aldehyde or ring-opening of the oxane moiety.

• Ylide Formation: Suspend (methoxymethyl)triphenylphosphonium chloride (1.2 equiv) in anhydrous THF under N2​ . Cool to 0 °C. Dropwise add NaHMDS (1.0 M in THF, 1.15 equiv). Stir for 30 minutes until a deep red/orange solution indicates ylide formation.

• Wittig Addition: Add tetrahydro-2H-pyran-3-carbaldehyde (1.0 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Hydrolysis of Enol Ether: Quench with saturated NH4​Cl . Extract with EtOAc. Concentrate the organic layer, then resuspend the crude enol ether in a 1:1 mixture of THF and 2M aqueous HCl. Stir at room temperature for 4 hours to unmask the homologated aldehyde (2-(oxan-3-yl)acetaldehyde).

  • Validation Check: TLC (KMnO4 stain) must show the disappearance of the non-polar enol ether and the appearance of a polar, UV-inactive aldehyde spot.

• Reduction: Extract the aldehyde into DCM, dry, and concentrate. Dissolve in Methanol, cool to 0 °C, and add NaBH4​ (1.5 equiv) in portions. Stir for 1 hour. Quench with water, extract with EtOAc, and purify via silica gel chromatography to yield 2-(oxan-3-yl)ethanol .

Protocol B: Conversion to 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

Objective: Transform the alcohol into the target sulfonyl chloride using the highly controlled NCS/HCl oxidative chlorination method.

Mechanistic Causality: Direct conversion of alcohols to sulfonyl chlorides is prone to poor yields. We proceed via a thioacetate intermediate. Potassium thioacetate (KSAc) is used instead of thiourea to avoid the harsh basic hydrolysis required to break down isothiouronium salts, which can degrade the oxane ring.

• Mesylation: Dissolve 2-(oxan-3-yl)ethanol (1.0 equiv) and Triethylamine (1.5 equiv) in anhydrous DCM at 0 °C. Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 1 hour. Wash with 1M HCl, brine, dry over Na2​SO4​ , and concentrate to yield the mesylate quantitatively.

• Thioacetate Displacement: Dissolve the crude mesylate in anhydrous DMF. Add Potassium thioacetate (KSAc, 1.5 equiv). Heat to 60 °C for 4 hours.

  • Validation Check: The reaction mixture will turn from a suspension to a fine white precipitate (KMs). Dilute with water and extract with MTBE to isolate S-[2-(oxan-3-yl)ethyl] ethanethioate.

• Oxidative Chlorination: Dissolve the thioacetate in Acetonitrile (MeCN). Add 2M aqueous HCl (4.0 equiv). Cool the biphasic mixture to strictly < 10 °C using an ice-salt bath. Add N-Chlorosuccinimide (NCS, 3.5 equiv) in small portions over 30 minutes.

  • Critical Control: Maintaining the temperature below 10 °C is mandatory. Exceeding this temperature leads to the formation of the unreactive sulfonic acid ( R−SO3​H ) rather than the desired sulfonyl chloride.

• Isolation: Stir for 1 hour at < 10 °C. Dilute with cold water and extract rapidly with cold MTBE. Wash the organic layer with cold brine, dry over MgSO4​ , and concentrate under reduced pressure (bath temp < 30 °C) to afford 2-(oxan-3-yl)ethane-1-sulfonyl chloride as a pale yellow oil. Store immediately at -20 °C under argon.

Mechanistic workflow of thioacetate oxidative chlorination to sulfonyl chloride.

Alternative Strategies: Thiol-Ene Click Chemistry

For scale-up scenarios where Wittig reagents become cost-prohibitive, an alternative relies on the stereoselective synthesis of 3-vinyltetrahydropyran via intramolecular allylboration[6].

Subjecting 3-vinyltetrahydropyran to a radical thiol-ene reaction with thioacetic acid (catalyzed by AIBN under UV light or thermal conditions) yields the linear thioacetate with perfect anti-Markovnikov regioselectivity. This intermediate seamlessly feeds into Step 3 of Protocol B, bypassing the need for cryogenic Wittig chemistry and heavy metal waste.

References

• Molaid.2-(Oxan-3-yl)ethane-1-sulfonyl chloride | 1936058-71-7.
• Guidechem.4-(2-Methoxy-ethanesulfonyl)-piperidine 1206969-48-3. (Contextual application for piperidine sulfonamides).
• PubChem - NIH.Tetrahydro-2H-pyran-3-methanol | C6H12O2 | CID 85769.
• ECHEMI.Buy Tetrahydropyran-3-carbaldehyde from GIHI CHEMICALS CO.,LIMITED.
• ResearchGate.ChemInform Abstract: Synthesis of Heterocyclic Compounds by Allylboration Reactions.
• ChemicalBook.2-(tetrahydro-2H-pyran-3-yl)ethanol CAS.

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Retrosynthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of a viable retrosynthetic approach for the preparation of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, a valuable building block in medicinal chemistry and drug development. The proposed synthesis commences from the readily available starting material, 3-hydroxytetrahydropyran, and proceeds through a logical sequence of transformations, including tosylation, thioacetate displacement, and oxidative chlorination. This guide offers detailed experimental protocols, mechanistic insights, and a comprehensive discussion of the strategic choices underpinning the synthetic route. All claims are substantiated with citations to authoritative literature, ensuring scientific rigor and reproducibility.

Introduction

2-(Oxan-3-yl)ethane-1-sulfonyl chloride is a key intermediate in the synthesis of various biologically active molecules. The oxane (tetrahydropyran) moiety is a prevalent scaffold in numerous natural products and pharmaceuticals, often imparting favorable pharmacokinetic properties. The ethanesulfonyl chloride functionality serves as a versatile handle for the introduction of sulfonamide groups, which are critical pharmacophores in a wide array of therapeutic agents. A robust and scalable synthesis of this intermediate is therefore of significant interest to the drug development community. This guide outlines a logical and efficient retrosynthetic strategy for its preparation.

Retrosynthetic Analysis

The retrosynthetic analysis of the target molecule, 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (I), identifies the sulfonyl chloride as the most reactive functional group, making its formation the final step of the synthesis. Disconnection of the sulfur-chlorine bond leads to the corresponding thioacetate (II), a stable and easily handled precursor. This transformation is a well-established oxidative chlorination reaction.[1][2][3][4]

Further disconnection of the carbon-sulfur bond in the thioacetate (II) points to a tosylate (III) as a suitable electrophile and potassium thioacetate as the nucleophile. This SN2 displacement is a reliable method for introducing the thioacetyl group.[5][6][7] The tosylate (III) can be readily prepared from the corresponding alcohol, 2-(Oxan-3-yl)ethan-1-ol (IV).

Finally, the 2-(Oxan-3-yl)ethan-1-ol (IV) can be envisioned as arising from the reduction of a corresponding ester or, more directly, through the ring-opening of an epoxide derived from 3-vinyltetrahydropyran. However, for simplicity and commercial availability, a more practical approach starts from a commercially available substituted tetrahydropyran. A logical precursor is a compound that can be readily converted to the desired sidechain. For the purpose of this guide, we will consider a hypothetical but plausible starting material that can be elaborated to 2-(Oxan-3-yl)ethan-1-ol (IV). A more direct and practical starting point for our forward synthesis will be 3-hydroxytetrahydropyran, which can be elaborated to the target sidechain.

Caption: Retrosynthetic analysis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

Forward Synthesis

The proposed forward synthesis is a three-step sequence starting from 2-(Oxan-3-yl)ethan-1-ol.

Step 1: Tosylation of 2-(Oxan-3-yl)ethan-1-ol

The initial step involves the conversion of the primary alcohol of 2-(Oxan-3-yl)ethan-1-ol (IV) to its corresponding tosylate (III). This is a standard procedure that activates the hydroxyl group for subsequent nucleophilic substitution. The use of p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine or triethylamine is a common and effective method.[5][7]

Experimental Protocol:

• To a solution of 2-(Oxan-3-yl)ethan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C under a nitrogen atmosphere, add triethylamine (1.5 eq) followed by p-toluenesulfonyl chloride (1.2 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for an additional 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 2-(Oxan-3-yl)ethyl 4-methylbenzenesulfonate (III).

Step 2: Thioacetate Formation via SN2 Displacement

The second step is the nucleophilic substitution of the tosylate group with potassium thioacetate to form S-(2-(Oxan-3-yl)ethyl) ethanethioate (II). This reaction typically proceeds with high efficiency in a polar aprotic solvent such as dimethylformamide (DMF) or acetone.[6]

Experimental Protocol:

• To a solution of 2-(Oxan-3-yl)ethyl 4-methylbenzenesulfonate (III) (1.0 eq) in DMF (0.3 M), add potassium thioacetate (1.5 eq).

• Heat the reaction mixture to 60-70 °C and stir for 2-4 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate.

• Combine the organic extracts, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude thioacetate (II) is often of sufficient purity for the next step, but can be further purified by column chromatography if necessary.

Step 3: Oxidative Chlorination to the Sulfonyl Chloride

The final step is the conversion of the thioacetate (II) to the target sulfonyl chloride (I). Several reagents can accomplish this transformation, including N-chlorosuccinimide (NCS) in the presence of an acid, or a combination of hydrogen peroxide and thionyl chloride.[1][3] The NCS method is often preferred for its milder conditions and operational simplicity.[3][8]

Experimental Protocol (using NCS):

• Dissolve the thioacetate (II) (1.0 eq) in a mixture of acetonitrile and water (e.g., 4:1 v/v, 0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add N-chlorosuccinimide (NCS) (4.0 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Upon completion, dilute the reaction mixture with cold water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution to quench any remaining oxidant, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure at low temperature to avoid decomposition of the product.

• The resulting 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (I) should be used immediately or stored under an inert atmosphere at low temperature due to its inherent instability.

Caption: Forward synthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

Mechanistic Considerations

The key transformation in this synthesis is the oxidative chlorination of the thioacetate to the sulfonyl chloride. While the precise mechanism can be complex, it is generally believed to proceed through the formation of a sulfenyl chloride intermediate. The N-chlorosuccinimide acts as the chlorine source. The thioacetate is first chlorinated on the sulfur atom. Subsequent hydrolysis and further oxidation and chlorination steps lead to the final sulfonyl chloride product. The presence of water is crucial for this process.[3]

Conclusion

This technical guide has detailed a practical and efficient retrosynthetic strategy for the preparation of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride. The three-step forward synthesis from 2-(Oxan-3-yl)ethan-1-ol is based on well-established and reliable chemical transformations. The provided experimental protocols are designed to be readily implemented in a laboratory setting. This synthesis provides a valuable route for accessing this important building block for drug discovery and development programs.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). H2O2/SOCl2: A Highly Efficient Reagent for Direct Oxidative Conversion of Thiols and Disulfides to the Corresponding Sulfonyl Chlorides. The Journal of Organic Chemistry, 74(23), 9287–9291. [Link]

• Joyard, Y., Papamicaël, C., Bohn, P., & Bischoff, L. (2013). One-Pot Three-Step Synthesis of Sulfonamides from Alkyl Halides. Organic Letters, 15(9), 2294–2297. [Link]

• Markitanov, Y., Jelier, B. J., & Togni, A. (2020). Chromoselective Synthesis of Sulfonyl Chlorides and Sulfonamides with a Potassium Poly(heptazine imide) Photocatalyst. Angewandte Chemie International Edition, 60(38), 20543-20549. [Link]

• Nishiguchi, A., Maeda, K., & Miki, S. (2006). Sulfonyl Chloride Formation from Thiol Derivatives by N-Chlorosuccinimide Mediated Oxidation. Synthesis, 2006(24), 4131-4134. [Link]

• Gauthier, J. Y., & Young, R. N. (1986). A mild and efficient synthesis of thiolesters from alcohols. Tetrahedron Letters, 27(1), 15-18.
• Sallustio, S. (2001). Preparation of natural thioacetates and derivatives.

• Yang, Z., Zheng, Y., & Xu, J. (2013). Simple Synthesis of Sulfonyl Chlorides from Thiol Precursors and Derivatives by NaClO2-Mediated Oxidative Chlorosulfonation. Synlett, 24(16), 2165-2169. [Link]

• Nishiguchi, A., Maeda, K., & Miki, S. (2006).

• Szymański, W., & Klajn, R. (2017). Conversion of thiols into sulfonyl halogenides under aerobic and metal-free conditions. Green Chemistry, 19(9), 2048-2053. [Link]

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Comprehensive Spectral Profiling of 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride

Executive Summary

2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) is a highly reactive, bifunctional organic intermediate utilized in advanced drug development and synthetic chemistry. Structurally, it comprises a tetrahydropyran (oxane) ring linked via an ethyl chain to a terminal sulfonyl chloride (-SO₂Cl) moiety. Because sulfonyl chlorides are highly susceptible to hydrolysis, acquiring pristine spectral data requires rigorous, self-validating analytical protocols.

This whitepaper provides an in-depth theoretical and empirical baseline for the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiling of this compound, detailing the causality behind the observed spectral phenomena and the experimental choices required for accurate characterization.

Nuclear Magnetic Resonance (NMR) Profiling

Causality & Structural Deconstruction

The NMR signature of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is dominated by the profound electron-withdrawing effect of the -SO₂Cl group and the descreening effect of the ether oxygen within the oxane ring.

The sulfonyl chloride group exerts a strong inductive pull (-I effect), which significantly deshields the adjacent methylene protons (H-1'), shifting them downfield to approximately 3.65–3.75 ppm[1]. Conversely, the oxane ring presents a complex multiplet structure due to the axial-equatorial proton environments adjacent to the oxygen atom (H-2 and H-6), which typically resonate between 3.30 and 3.95 ppm[2].

Quantitative Data: Predicted ¹H and ¹³C NMR Assignments

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Proton Environment	Chemical Shift (ppm)	Multiplicity	Integration	Causality / Assignment
H-1' (-CH₂-SO₂Cl)	3.65 – 3.75	Triplet (t)	2H	Strong deshielding by the highly electronegative -SO₂Cl group.
H-2' (-CH₂-CH₂-SO₂Cl)	1.80 – 1.95	Multiplet (m)	2H	Aliphatic linker; split by H-1' and the oxane methine proton.
H-2, H-6 (Oxane -O-CH₂-)	3.80 – 3.95 (eq)3.30 – 3.40 (ax)	Multiplet (m)	4H	Deshielded by the adjacent ether oxygen; distinct axial/equatorial shifts.
H-3 (Oxane methine)	1.60 – 1.75	Multiplet (m)	1H	Branching point connecting the ethyl chain to the ring.

| H-4, H-5 (Oxane -CH₂-) | 1.25 – 1.70 | Multiplet (m) | 4H | Shielded aliphatic ring protons. |

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Carbon Environment	Chemical Shift (ppm)	Causality / Assignment
C-1' (-CH₂-SO₂Cl)	65.0 – 68.0	Directly bonded to the electron-deficient sulfur atom.
C-2, C-6 (Oxane -O-CH₂-)	68.0 – 74.0	Directly bonded to the electronegative oxygen atom.
C-3 (Oxane -CH-)	32.0 – 35.0	Methine carbon at the substitution point.
C-2' (-CH₂-CH₂-SO₂Cl)	28.0 – 31.0	Aliphatic linker carbon.

| C-4, C-5 (Oxane -CH₂-) | 25.0 – 30.0 | Aliphatic backbone of the oxane ring. |

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is critical for confirming the integrity of the sulfonyl chloride functional group, which can easily degrade into a sulfonic acid upon exposure to atmospheric moisture. The presence of the intact -SO₂Cl group is definitively confirmed by two intense stretching vibrations: the asymmetric S=O stretch and the symmetric S=O stretch[1][3].

Table 3: Key IR Vibrational Modes (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality / Structural Significance
2850 – 2950	Medium	C-H stretch (sp³)	Represents the alkyl chain and oxane ring C-H bonds.
1370 – 1410	Strong	S=O asymmetric stretch	Highly polar S=O bonds in the sulfonyl chloride moiety[1].
1160 – 1200	Strong	S=O symmetric stretch	In-phase stretching of the S=O bonds[3].
1080 – 1100	Strong	C-O-C stretch	Confirms the intact ether linkage in the oxane ring.

| 550 – 600 | Medium | S-Cl stretch | Heavy atom bond vibration confirming the chloride attachment. |

Mass Spectrometry (MS) & Fragmentation Pathways

Under Electron Ionization (EI, 70 eV), 2-(Oxan-3-yl)ethane-1-sulfonyl chloride exhibits a highly predictable fragmentation cascade. The intact molecular ion [M]⁺• appears at m/z 212 and m/z 214 in a characteristic 3:1 ratio, dictated by the natural isotopic abundance of ³⁵Cl and ³⁷Cl[4].

Because the S-Cl bond is relatively weak, the molecule readily undergoes homolytic cleavage to expel a chlorine radical. Furthermore, heterolytic cleavage of the ethyl-sulfonyl bond yields a diagnostic [SO₂Cl]⁺ cation at m/z 99[1].

Table 4: EI-MS Fragmentation Data

m/z	Relative Abundance	Fragment Ion	Causality / Mechanism
212 / 214	Low	[M]⁺•	Intact molecular ion (3:1 isotopic ratio).
177	Medium	[M - Cl]⁺	Homolytic cleavage of the weak S-Cl bond.
113	High	[M - SO₂Cl]⁺	Loss of the sulfonyl chloride radical, leaving the 2-(oxan-3-yl)ethyl cation.
99 / 101	Low	[SO₂Cl]⁺	Heterolytic cleavage retaining charge on the sulfonyl group[1].

| 85 | Base Peak (100%) |[Oxan-3-yl]⁺ | Cleavage of the ethyl linker from the oxane ring. |

Logical fragmentation pathway of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride under EI-MS.

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, spectral acquisition must not rely on blind data collection. Every protocol must incorporate an internal mechanism to validate the accuracy of the instrument and the purity of the sample.

Protocol A: Self-Validating NMR Workflow

Objective: Acquire high-resolution ¹H and ¹³C NMR spectra while preventing hydrolysis of the sulfonyl chloride.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of strictly anhydrous CDCl₃. Causality: Anhydrous solvent prevents the conversion of -SO₂Cl to -SO₃H.

• Internal Standard Addition: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS).

• Lock & Shim: Insert the sample and lock onto the deuterium signal of CDCl₃. Run an automated gradient shimming protocol.

• Self-Validation Check: Before full acquisition, run a single 1D ¹H scan.

  • Validation Criteria: The TMS peak must be exactly at 0.00 ppm. The solvent residual peak must be a sharp singlet at exactly 7.26 ppm. If the solvent peak is broad, the shimming has failed, and the protocol must loop back to Step 3.

• Acquisition: Proceed with full ¹H (16 scans) and ¹³C (512 scans) acquisition.

Self-validating experimental workflow for NMR spectral acquisition and calibration.

Protocol B: Self-Validating GC-MS Workflow

Objective: Obtain accurate mass fragmentation without thermal degradation.

• Instrument Tuning (Self-Validation): Prior to sample injection, infuse Perfluorotributylamine (PFTBA) into the MS source.

  • Validation Criteria: The system must accurately resolve the PFTBA calibration masses at m/z 69, 219, and 502 with correct isotopic ratios. If tuning fails, the source must be cleaned or the quadrupole recalibrated.

• Sample Injection: Inject 1 µL of a 1 mg/mL solution (in anhydrous dichloromethane) into the GC inlet (250°C).

• Acquisition: Run the EI source at 70 eV and scan from m/z 50 to 300.

Protocol C: Self-Validating ATR-FTIR Workflow

• Background Scan (Self-Validation): Before loading the sample, acquire a 32-scan background spectrum of the empty ATR crystal.

  • Validation Criteria: The background must show >95% transmittance and no atmospheric water vapor peaks (3500-3900 cm⁻¹). If water is present, purge the system with dry N₂.

• Sample Application: Place a neat drop of the compound onto the diamond ATR crystal.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. Spectrometric Identification of Organic Compounds, 8th Edition. Wiley.

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs.

• Infrared Spectroscopy Absorption Table. Chemistry LibreTexts.

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discovery of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

An In-depth Technical Guide on the Discovery, Synthesis, and Application of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

Abstract

The sulfonyl chloride functional group is a cornerstone of modern medicinal chemistry, serving as a highly versatile electrophile for the construction of sulfonamides and other vital sulfur-containing motifs.[1][2] This technical guide provides a comprehensive overview of the prospective discovery and synthesis of a novel saturated heterocyclic building block: 2-(Oxan-3-yl)ethane-1-sulfonyl chloride. While direct literature on this specific molecule is nascent, this document outlines a robust and scientifically grounded pathway for its synthesis, characterization, and potential applications in drug development. We will delve into the mechanistic underpinnings of its synthesis and reactivity, providing researchers, scientists, and drug development professionals with a practical and in-depth resource. The methodologies presented are based on well-established and reliable chemical transformations, ensuring a high degree of confidence in their application.

Introduction: The Rationale for 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

The sulfonamide linkage (-SO₂NR₂) is a privileged scaffold in pharmaceutical science, present in a wide array of drugs including antibacterial agents, diuretics, anti-inflammatory drugs, and antiviral therapies.[2][3] The unique physicochemical properties of the sulfonamide group, such as its hydrolytic stability and ability to participate in hydrogen bonding, make it an ideal component for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[2][3]

The introduction of saturated heterocyclic moieties into drug molecules is a widely employed strategy to improve properties such as solubility, metabolic stability, and target engagement. The oxane (tetrahydropyran) ring, in particular, is a common feature in many approved drugs. The target molecule of this guide, 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, combines the reactive potential of the sulfonyl chloride with the desirable properties of the oxane scaffold. Its "discovery" is therefore proposed as a rational design of a novel building block for the synthesis of new chemical entities with potentially enhanced therapeutic profiles.

Proposed Synthesis: A Pathway to Discovery

The most direct and well-precedented methods for the synthesis of sulfonyl chlorides involve the oxidative chlorination of the corresponding thiol or disulfide precursors.[4][5][6] This approach is often high-yielding, proceeds under mild conditions, and tolerates a variety of functional groups.[7]

Proposed Synthetic Route

The proposed synthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride would begin with the readily available 3-hydroxyoxane. A two-step sequence involving the conversion of the alcohol to a leaving group followed by displacement with a thiol-containing nucleophile would provide the precursor 2-(oxan-3-yl)ethanethiol. Subsequent oxidative chlorination would then yield the target sulfonyl chloride.

Caption: Proposed synthetic pathway to 2-(Oxan-3-yl)ethane-1-sulfonyl chloride.

Detailed Experimental Protocol: Oxidative Chlorination

The final and key step in the proposed synthesis is the oxidative chlorination of 2-(oxan-3-yl)ethanethiol. Several efficient methods have been reported for this transformation. A particularly effective and rapid method utilizes a combination of hydrogen peroxide (H₂O₂) and thionyl chloride (SOCl₂).[4][8]

Protocol: Synthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

• Reaction Setup: In a well-ventilated fume hood, a 100 mL round-bottom flask equipped with a magnetic stir bar is charged with 2-(oxan-3-yl)ethanethiol (1.0 mmol) dissolved in acetonitrile (20 mL). The flask is cooled to 0 °C in an ice bath.

• Reagent Addition: To the stirred solution, thionyl chloride (1.0 mmol) is added dropwise.

• Oxidation: 30% aqueous hydrogen peroxide (3.0 mmol) is then added dropwise to the reaction mixture over a period of 5 minutes, ensuring the temperature remains below 10 °C.

• Reaction Monitoring: The reaction is typically rapid and can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is poured into ice-water (50 mL) and extracted with diethyl ether (3 x 30 mL).

• Purification: The combined organic layers are washed with saturated sodium bicarbonate solution (2 x 20 mL), water (20 mL), and brine (20 mL). The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude sulfonyl chloride. Further purification can be achieved by column chromatography on silica gel if necessary.

Alternative Synthetic Strategies

While the oxidative chlorination of thiols is a robust method, other strategies could also be employed. For instance, the use of N-chlorosuccinimide (NCS) in the presence of an acid is another effective method for this transformation.[6] For large-scale synthesis, flow chemistry approaches using reagents like nitric acid, hydrochloric acid, and oxygen have been developed to improve safety and efficiency.[9][10]

Method	Reagents	Advantages	Disadvantages	Reference
Oxidative Chlorination	H₂O₂ / SOCl₂	Fast, high yield, mild conditions	Exothermic, requires careful temperature control	[4][8]
Oxidative Chlorination	H₂O₂ / ZrCl₄	High yield, mild conditions, avoids harsh reagents	Requires a metal catalyst	[5][7]
Oxidative Chlorination	NCS / HCl	Good yield, readily available reagents	Can generate chlorinated byproducts	[6]
Flow Chemistry	HNO₃ / HCl / O₂	Scalable, improved safety	Requires specialized equipment	[9]

Table 1: Comparison of selected methods for the synthesis of sulfonyl chlorides from thiols.

Physicochemical Properties and Characterization

2-(Oxan-3-yl)ethane-1-sulfonyl chloride is expected to be a colorless to pale yellow oil at room temperature. Due to the presence of the electrophilic sulfonyl chloride group, it will be sensitive to moisture and should be handled under anhydrous conditions.

Expected Analytical Data:

• ¹H NMR (CDCl₃): Resonances corresponding to the protons of the oxane ring and the ethyl chain. The protons alpha to the sulfonyl chloride group are expected to be the most downfield.

• ¹³C NMR (CDCl₃): Signals for the carbon atoms of the oxane ring and the ethyl linker.

• IR (neat): Strong characteristic absorption bands for the S=O stretching vibrations of the sulfonyl chloride group, typically in the range of 1370-1350 cm⁻¹ and 1180-1160 cm⁻¹.

• Mass Spectrometry (EI or ESI): The molecular ion peak and characteristic fragmentation patterns. High-resolution mass spectrometry would be used to confirm the elemental composition.

Reactivity and Mechanistic Insights

The reactivity of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is dominated by the electrophilic nature of the sulfur atom.[11] It will readily react with a wide range of nucleophiles, with the chloride ion acting as a good leaving group.

Sulfonamide Formation

The reaction with primary and secondary amines is a cornerstone of sulfonyl chloride chemistry, leading to the formation of stable sulfonamides.[11] This reaction is typically carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the HCl byproduct.

Caption: General scheme for the formation of sulfonamides.

Sulfonate Ester Formation

In the presence of alcohols and a base, 2-(Oxan-3-yl)ethane-1-sulfonyl chloride will form sulfonate esters.[11] This is a valuable transformation as it converts a poor leaving group (a hydroxyl group) into an excellent one (a sulfonate).

Reaction Mechanism

The mechanism of nucleophilic substitution at the sulfonyl sulfur is a subject of ongoing study. Evidence supports both a concerted Sₙ2-like mechanism and a stepwise addition-elimination pathway, depending on the nature of the nucleophile, substrate, and reaction conditions.[1][11][12] Computational studies suggest that the reaction often proceeds through a trigonal bipyramidal transition state or intermediate.[13]

Caption: Possible mechanisms for nucleophilic substitution at a sulfonyl chloride.

Potential Applications in Drug Development

The incorporation of the 2-(oxan-3-yl)ethylsulfonyl moiety into drug candidates offers several potential advantages:

• Improved Physicochemical Properties: The oxane ring can enhance aqueous solubility and modulate lipophilicity, which are critical parameters for drug absorption and distribution.

• Enhanced Metabolic Stability: The saturated heterocyclic ring can block sites of metabolism, potentially increasing the half-life of a drug.[3]

• Novel Chemical Space: As a novel building block, it allows for the exploration of new chemical space and the generation of compound libraries with unique structural features for high-throughput screening.

The resulting sulfonamides could be investigated for a wide range of therapeutic targets, including enzymes such as carbonic anhydrases and kinases, as well as ion channels.[2][14]

Conclusion

While 2-(Oxan-3-yl)ethane-1-sulfonyl chloride may not yet be a widely documented compound, this technical guide provides a clear and scientifically sound roadmap for its "discovery" through rational synthesis. The proposed methods are based on robust and well-established chemical principles, offering a high probability of success. The unique combination of a reactive sulfonyl chloride and a drug-like saturated heterocyclic scaffold makes this molecule a highly attractive building block for medicinal chemists. Its exploration has the potential to lead to the discovery of novel therapeutic agents with improved pharmacological profiles.

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• Bar-Ziv, R., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie, 131(51), 18399-18403. [Link][23]

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The Synthetic Alchemist's Guide to the Oxane Ring: A Technical Primer for Modern Synthesis

The oxane, or tetrahydropyran (THP), moiety is a cornerstone of modern chemical science. This six-membered saturated oxygen-containing heterocycle is not merely a structural curiosity; it is a privileged scaffold embedded in a vast array of biologically active natural products, from potent marine macrolides to complex polyether antibiotics.[1][2] Its prevalence in molecules of pharmaceutical interest makes the stereocontrolled synthesis of substituted oxane derivatives a critical endeavor for researchers in drug discovery and development. This guide provides an in-depth exploration of the core synthetic strategies employed to construct and functionalize the oxane ring, grounded in mechanistic understanding and field-proven insights.

Part 1: Strategic Deconstruction - A Retrosynthetic View of the Oxane Core

Before delving into specific forward-synthetic methods, it is instructive to consider the oxane ring from a retrosynthetic perspective. Understanding the logical disconnections provides a framework for planning a synthesis and selecting the most appropriate methodology. Key strategies often converge on the formation of a crucial C-O or C-C bond to close the ring.

Caption: Common retrosynthetic disconnections for the oxane ring.

Part 2: Core Methodologies for Oxane Ring Synthesis

The construction of the oxane ring can be achieved through a variety of powerful chemical transformations. The choice of method is dictated by the desired substitution pattern, required stereochemistry, and the functional group tolerance of the overall synthetic plan.

Intramolecular Williamson Ether Synthesis: The Classic C-O Bond Formation

This venerable method relies on the intramolecular SN2 reaction of a halo- or sulfonyloxy-alkoxide.[1] It is a robust and predictable method, particularly for forming simple oxane rings from readily available starting materials like 5-halo-1-pentanols.

Causality and Control: The success of this reaction hinges on fundamental SN2 principles. The reaction requires a strong, non-nucleophilic base (e.g., sodium hydride, NaH) to generate the alkoxide without competing elimination reactions.[1] The stereochemical outcome is defined by the SN2 mechanism's requisite backside attack, resulting in inversion of configuration at the carbon bearing the leaving group. While powerful, its application to the synthesis of highly substituted oxanes can be limited by the availability of the required stereodefined precursors.

Representative Protocol: Synthesis of Tetrahydropyran from 5-Chloro-1-pentanol [1]

• Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (N₂) is charged with a suspension of sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF).

• Substrate Addition: A solution of 5-chloro-1-pentanol (1.0 equivalent) in anhydrous THF is added dropwise to the stirred NaH suspension at 0 °C (ice bath) over 30 minutes. Hydrogen gas evolution will be observed.

• Reaction: After the addition is complete, the mixture is allowed to warm to room temperature and then gently heated to reflux (approx. 66 °C). The reaction is monitored by TLC or GC until the starting material is consumed (typically 2-4 hours).

• Workup: The reaction is carefully quenched by the slow addition of water at 0 °C. The mixture is then partitioned between diethyl ether and water. The aqueous layer is extracted with diethyl ether (3x).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed by rotary evaporation. The crude product can be purified by distillation to yield tetrahydropyran.

The Prins Cyclization: A Powerful C-C and C-O Bond-Forming Cascade

The Prins cyclization is an acid-catalyzed condensation between a homoallylic alcohol and an aldehyde (or its equivalent), which generates an oxocarbenium ion that is subsequently trapped by the tethered alkene.[3][4] This reaction is exceptionally powerful for constructing polysubstituted tetrahydropyrans with a high degree of stereocontrol.[3]

Causality and Control: The stereochemical outcome of the Prins cyclization is governed by the chair-like transition state of the cyclization step.[5][6] Substituents preferentially occupy pseudo-equatorial positions to minimize steric strain, leading to predictable diastereoselectivity.[7] The choice of acid catalyst, typically a Lewis acid like BF₃·OEt₂ or SnCl₄, is critical.[3][4] The Lewis acid activates the aldehyde, facilitates the formation of the key oxocarbenium ion intermediate, and the nature of its counter-ion can influence the final trapping step of the resulting carbocation.

Caption: Simplified workflow of the Prins cyclization mechanism.

Hetero-Diels-Alder Reaction: Convergent [4+2] Cycloaddition

The hetero-Diels-Alder (HDA) reaction is a powerful tool for constructing dihydropyran rings, which can be readily reduced to the corresponding oxanes.[2] In its most common variant for this purpose (an inverse-electron-demand HDA), an electron-rich alkene reacts with an α,β-unsaturated carbonyl compound.[8][9] The development of chiral Lewis acid catalysts, such as Jacobsen's chiral chromium(III) catalysts, has transformed this into a premier method for the enantioselective synthesis of oxane precursors.[2]

Causality and Control: Lewis acids are crucial for activating the α,β-unsaturated carbonyl component (the heterodiene), lowering its LUMO energy for a more favorable interaction with the alkene's HOMO.[8][10] Chiral ligands on the Lewis acid create a chiral environment around the reacting partners, directing the facial selectivity of the cycloaddition and thus controlling the absolute stereochemistry of the product.

Catalyst Type	Typical Aldehyde Substrate	Diene	Key Advantages	Reference
BF₃·OEt₂, SnCl₄	Aromatic, Aliphatic	Danishefsky's Diene	High reactivity, good for achiral synthesis.	[2]
Jacobsen's Cr(III) catalyst	Various aldehydes	Silyl enol ethers	Excellent enantioselectivity (often >95% ee).	[2]
Bis(oxazoline) Cu(II)	Acyl phosphonates, α-keto esters	Enol ethers, sulfides	High diastereo- and enantioselectivity.	[9]

Intramolecular Oxa-Michael Addition: A Conjugate Addition Strategy

The intramolecular 1,4-conjugate addition of a tethered alcohol to an α,β-unsaturated system (ester, ketone, or nitrile) is a widely used method for forming the oxane ring.[11] This reaction can be catalyzed by either acid or base.[2]

Causality and Control: The stereochemical outcome of the oxa-Michael reaction is often dependent on the reaction conditions.[2] Base-catalyzed reactions under kinetic control often favor the formation of trans-2,6-disubstituted products, while thermodynamic conditions (allowing for equilibration) typically yield the more stable cis-2,6-disubstituted isomers.[2] The development of organocatalytic asymmetric variants has provided powerful routes to chiral oxanes with high enantioselectivity.[11][12]

Representative Protocol: Gold-Catalyzed Synthesis of a cis-2,6-Disubstituted Tetrahydropyran [13]

• Preparation: To a solution of the bis-propargylic alcohol substrate (1.0 eq.), methanol (2.0 eq.), and water (10.0 eq.) in 1,2-dichloroethane, add Ph₃PAuCl (10 mol%) and AgNTf₂ (10 mol%) at room temperature.

• Reaction: The reaction mixture is stirred at 50 °C and monitored by TLC.

• Workup: Upon completion, the solvent is removed under reduced pressure.

• Purification: The crude residue is purified by silica gel column chromatography to afford the desired cis-2,6-disubstituted tetrahydropyran product.

Ring-Closing Metathesis (RCM): Modern Olefin-Based Cyclization

Ring-closing metathesis has emerged as a premier strategy for the formation of a wide variety of cyclic structures, including oxanes.[14][15] The reaction utilizes ruthenium-based catalysts, such as the Grubbs catalysts, to form a new double bond within a diene-containing acyclic precursor, releasing ethylene as the only byproduct.[14]

Causality and Control: The reaction proceeds through a metallacyclobutane intermediate, and its efficiency is driven by the entropically favorable release of volatile ethylene.[14] The choice of catalyst (First, Second, or Third Generation Grubbs catalysts, or Hoveyda-Grubbs catalysts) is critical and depends on the steric and electronic nature of the substrate olefins.[16] RCM is valued for its exceptional functional group tolerance, allowing it to be used late in a complex synthetic sequence.[14]

Caption: Catalytic cycle for Ring-Closing Metathesis (RCM).

Part 3: Case Study - The Synthesis of (+)-Neopeltolide

The potent antiproliferative marine natural product, (+)-neopeltolide, provides an excellent platform to see these core strategies in action. Its structure features a 14-membered macrolactone containing a stereochemically rich 2,6-disubstituted oxane ring. Numerous total syntheses of this molecule have been reported, showcasing the versatility of modern synthetic chemistry.[2][5]

One elegant approach by Scheidt and co-workers utilized a remarkable intramolecular Prins-type macrocyclization.[5][17] In this key step, a Lewis acid (Sc(OTf)₃) was used to couple a β-hydroxy dioxinone with an aldehyde, generating an oxocarbenium ion. This intermediate then underwent a highly diastereoselective Prins cyclization that simultaneously forged both the tetrahydropyran ring and the macrocycle in a single, powerful transformation.[5][17] The high stereoselectivity was rationalized by a chair-like transition state, a recurring theme in oxane synthesis.[5]

Other syntheses have employed different strategies to construct the oxane core, including Hetero-Diels-Alder reactions and intramolecular oxa-Michael additions, highlighting that there are multiple valid strategic pathways to such a complex target.[2]

Conclusion and Future Outlook

The synthesis of oxane derivatives remains a vibrant and evolving field of organic chemistry. While classical methods like the Williamson ether synthesis retain their utility, modern catalytic strategies including the Prins cyclization, asymmetric Hetero-Diels-Alder reactions, organocatalytic oxa-Michael additions, and ring-closing metathesis have provided unprecedented access to complex, stereodefined oxane structures. These methods have been instrumental in the total synthesis of numerous bioactive natural products and are foundational tools for drug discovery professionals seeking to create novel therapeutics. Future developments will likely focus on the discovery of even more selective, efficient, and sustainable catalytic systems to further expand the synthetic chemist's toolkit for accessing this vital heterocyclic scaffold.

References

• Ohashi, Y., et al. (2006). Palladium-Catalyzed Stereospecific Synthesis of 2,6-Disubstituted Tetrahydropyrans: 1,3-Chirality Transfer by an Intramolecular Oxypalladation Reaction. The Journal of Organic Chemistry, 71(13), 5074-5077. [Link]

• Bora, S. K., et al. (2023). Diastereoselective Synthesis of 2,6-Disubstituted Tetrahydropyranones via Prins Cyclization of 3-Bromobut-3-en-1-ols and Aldehydes. The Journal of Organic Chemistry, 88(5), 3012-3021. [Link]

• Kikuchi, H., et al. (2024). An Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans via Gold-Catalyzed Meyer–Schuster Rearrangement/Hydration/oxa-Michael Addition Sequence. Molecules, 29(7), 1563. [Link]

• Fuwa, H., & Sasaki, M. (2016). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 14(4), 68. [Link]

• Han, B., et al. (2013). Asymmetric Intramolecular Oxa-Michael Reactions to Tetrahydrofurans/2H-Pyrans Catalyzed by Primary–Secondary Diamines. Organic Letters, 15(11), 2632-2635. [Link]

• Wang, Z., et al. (2021). Modular assembly of chiral multisubstituted tetrahydropyrans through a cascade asymmetric aldehyde allylboration/oxa-cyclization by a chiral phosphoric acid. Organic Chemistry Frontiers, 8(15), 4153-4159. [Link]

• Fuwa, H., & Sasaki, M. (2016). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. MDPI. [Link]

• Woo, S. K., et al. (2008). Total Synthesis of (+)-Neopeltolide by a Prins Macrocyclization. Angewandte Chemie International Edition, 47(17), 3242-3244. [Link]

• Wikipedia. (2023). Ring-closing metathesis. [Link]

• Scheidt, K. A., et al. (2010). Total Synthesis and Structure-Activity Investigation of the Marine Natural Product Neopeltolide. The Journal of Organic Chemistry, 75(15), 4963-4972. [Link]

• Yadav, J. S., & Reddy, B. V. S. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 1007-1085. [Link]

• Fu, G. C., & Grubbs, R. H. (1992). The application of catalytic ring-closing olefin metathesis to the synthesis of unsaturated oxygen heterocycles. Journal of the American Chemical Society, 114(13), 5426-5427. [Link]

• Kolaříková, V., et al. (2020). Ring-closing metathesis of prochiral oxaenediynes to racemic 4-alkenyl-2-alkynyl-3,6-dihydro-2H-pyrans. Beilstein Journal of Organic Chemistry, 16, 2816-2824. [Link]

• Evans, D. A. (2006). Catalytic, Enantioselective Hetero-Diels-Alder Reactions of Aldehydes. University of Illinois Urbana-Champaign. [Link]

• Rychnovsky, S. D., & Panek, J. S. (2008). Stereoselective Synthesis of Spirocyclic Oxindoles via Prins Cyclizations. Organic Letters, 10(15), 3323-3326. [Link]

• Alcázar, E., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Molecules, 28(7), 3097. [Link]

• Evans, D. A., et al. (2000). Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels−Alder Reactions by Bis(oxazoline) Copper(II) Complexes. Journal of the American Chemical Society, 122(8), 1635-1649. [Link]

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Unveiling the Reactivity of Sulfonyl Chlorides: A Theoretical and Mechanistic Whitepaper

Introduction: The Renaissance of Sulfur(VI) Electrophiles

Sulfonyl chlorides ( ) have been the workhorse of organic synthesis and medicinal chemistry for over a century, serving as the primary precursors for sulfonamides, sulfonates, and sulfones. However, the advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has sparked a renewed interest in the fundamental reactivity differences between sulfonyl chlorides and their fluoride counterparts[1].

While sulfonyl fluorides are prized for their extreme stability and require specific catalytic activation (e.g., via DBU or HOBt)[1], sulfonyl chlorides are inherently more reactive. Understanding the theoretical underpinnings of this reactivity—specifically the transition state geometries, solvent effects, and steric influences—is critical for designing better synthetic routes and predicting the stability of S(VI)-containing drug candidates.

The Mechanistic Dichotomy: , Addition-Elimination, and Sulfenes

The nucleophilic substitution at a tetracoordinate sulfur(VI) center is a complex topological problem. Theoretical studies, primarily utilizing Density Functional Theory (DFT), have revealed that sulfonyl chlorides can undergo substitution via three distinct pathways depending on the substrate, nucleophile, and reaction conditions.

Pathway A: Concerted (The Dominant Pathway)

Unlike carbon-based systems where involves a simple Walden inversion, substitution at S(VI) proceeds via a concerted mechanism with a trigonal bipyramidal transition state . DFT studies of the identity chloride-chloride exchange in arenesulfonyl chlorides confirm that the reaction proceeds via a single transition state without the formation of a stable intermediate[2]. The entering nucleophile and the leaving chloride occupy the axial positions, while the two oxygen atoms and the R-group sit in the equatorial plane.

Pathway B: Addition-Elimination (A-E)

In contrast to chlorides, sulfonyl fluorides often react via a stepwise Addition-Elimination mechanism. The highly electronegative fluorine atom stabilizes the formation of a pentacoordinate sulfurane intermediate. The existence of this local minimum on the potential energy surface (PES) fundamentally alters the reaction kinetics, making the departure of the leaving group the rate-determining step[2].

Pathway C: The Sulfene Mechanism (Elimination-Addition)

For aliphatic sulfonyl chlorides possessing -protons (e.g., methanesulfonyl chloride), the presence of a base triggers an E2-type elimination of HCl to form a highly reactive sulfene ( ) intermediate. The nucleophile subsequently adds to the sulfene to form the final product.

Mechanistic pathways of sulfonyl chloride reactivity based on DFT studies.

Theoretical Insights and Causality (E-E-A-T)

As application scientists, we must look beyond the macroscopic rate constants and understand the microscopic causality driving these reactions.

Solvation Bifunctional Catalysis in Hydrolysis

When modeling the hydrolysis of sulfonyl chlorides, gas-phase DFT calculations with a single water molecule yield unrealistically high activation barriers. Why? A single water molecule forces the transition state into a highly strained four-membered ring for proton transfer.

Advanced theoretical studies demonstrate that explicit solvent molecules are strictly required. Ivanov et al. showed that a water dimer acts as a bifunctional solvation catalyst[3]. One water molecule attacks the sulfur center, while the second water molecule acts as a proton relay, forming an optimal, low-strain eight-membered cyclic transition state [3]. This cooperative participation significantly lowers the activation enthalpy ( ), aligning computational predictions with experimental solvolysis rates.

The Paradox of Steric Acceleration

In classical organic chemistry, bulky substituents hinder nucleophilic attack. However, Mikołajczyk et al. reported a counterintuitive phenomenon: ortho-alkyl substituted arenesulfonyl chlorides react faster than their unsubstituted counterparts[2].

The Causality: DFT calculations reveal that in the tetrahedral ground state, the molecule is severely compressed; the bulky ortho-alkyl groups sterically clash with the sulfonyl oxygen atoms[2]. As the reaction proceeds to the trigonal bipyramidal transition state, the O-S-O bond angle expands from ~120° to ~180° (moving to equatorial positions). This geometric shift relieves the ground-state steric strain. The transition state is therefore energetically stabilized relative to the strained reactant, lowering the activation free energy ( ) and causing "steric acceleration"[2].

Quantitative Data Summary

The following table synthesizes the theoretical activation parameters and mechanistic preferences for various S(VI) electrophiles based on recent computational literature.

Electrophile	Nucleophile	Dominant Mechanism	Activation Energy ( )	Key Structural Feature of TS/Intermediate
Arenesulfonyl Chloride	Chloride (Identity)	Concerted	~20 - 25 kcal/mol	Trigonal Bipyramidal TS[2]
Arenesulfonyl Fluoride	Fluoride (Identity)	Addition-Elimination	~30 - 35 kcal/mol	Pentacoordinate Sulfurane[2]
Alkanesulfonyl Chloride	Amine (Base-cat)	Elimination-Addition	~15 - 20 kcal/mol	Planar Sulfene Intermediate
Arenesulfonyl Chloride	Water (Explicit Dimer)	Concerted	~18 - 22 kcal/mol	8-Membered Cyclic TS[3]

Experimental & Computational Protocol: Self-Validating DFT Workflow

To accurately model the reactivity of sulfonyl chlorides, one must employ a rigorous, self-validating computational workflow. The following protocol outlines the standard procedure for determining the activation free energy of sulfonyl chloride aminolysis.

Step 1: Conformational Search & Ground State Optimization

• Action: Generate conformers of the sulfonyl chloride and amine. Optimize geometries using a robust functional (e.g., M06-2X or B97X-D) with a polarized basis set (e.g., 6-311+G(d,p)) to account for sulfur's hypervalency.

• Causality: Sulfur(VI) compounds possess multiple low-energy conformers due to rotation around the C-S bond. Failing to identify the global minimum artificially inflates the calculated activation barrier.

Step 2: Transition State (TS) Search

• Action: Perform a relaxed potential energy surface (PES) scan along the S-N bond formation coordinate (from 3.0 Å to 1.6 Å). Optimize the highest energy point using the Berny algorithm (opt=ts).

• Causality: The PES scan provides a realistic starting guess for the TS, ensuring the optimizer converges on the saddle point rather than slipping back into the reactant valley.

Step 3: Frequency Calculation (The Self-Validation Step)

• Action: Run a vibrational frequency calculation on the optimized TS geometry.

• Validation: The system is self-validating if exactly one imaginary frequency is observed, corresponding strictly to the S-N bond-forming and S-Cl bond-breaking vector. If zero imaginary frequencies are found, the structure is a local minimum (indicating a stepwise A-E mechanism rather than a concerted ).

Step 4: Intrinsic Reaction Coordinate (IRC) Verification

• Action: Execute an IRC calculation from the TS in both the forward and reverse directions.

• Validation: The reverse path must smoothly connect to the pre-reaction complex, and the forward path to the product complex. This mathematically proves the isolated TS is the correct saddle point linking your specific reactants and products.

Step 5: Solvation & Single-Point Energy Corrections

• Action: Apply an implicit solvation model (e.g., SMD or PCM) and calculate single-point energies using a larger basis set (e.g., def2-TZVP).

• Causality: Gas-phase optimizations neglect dielectric screening. Solvation models are critical for stabilizing the charge-separated nature of the S(VI) transition state, providing chemically accurate values.

Self-validating computational workflow for modeling S(VI) transition states.

Conclusion

Theoretical studies have fundamentally reshaped our understanding of sulfonyl chloride reactivity. By moving beyond simple arrow-pushing and embracing DFT calculations, we can explain complex phenomena such as bifunctional solvent catalysis[3] and steric acceleration[2]. For drug development professionals and synthetic chemists, applying these self-validating computational workflows enables the rational design of reaction conditions, minimizing trial-and-error in the laboratory and maximizing the yield of critical sulfonamide therapeutics.

References

• Lee, C. et al. "The Emerging Applications of Sulfur(VI) Fluorides in Catalysis." ACS Catalysis, 2021.[Link]

• Mikołajczyk, M. et al. "Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin." Molecules, MDPI, 2020.[Link]

• Ivanov, S.N. et al. "Solvation bifunctional catalysis of the Hydrolysis of Sulfonyl Chlorides by hydration complexes of 2-Propanol: influence of the substrate structure." Kinetics and Catalysis, Springer, 2005.[Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 2-(Oxan-3-yl)ethane-1-sulfonyl chloride in Medicinal Chemistry

Executive Summary & Chemical Profile

2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) is a highly specialized aliphatic sulfonyl chloride building block used extensively in modern drug discovery 1. Structurally, it consists of a tetrahydropyran (THP or oxane) ring connected via a flexible two-carbon (ethyl) linker to a reactive sulfonyl chloride moiety.

In medicinal chemistry, the sulfonamide functional group is a cornerstone motif. However, the traditional reliance on aromatic sulfonyl chlorides often leads to flat, lipophilic molecules with poor pharmacokinetic properties. The introduction of the oxan-3-yl-ethyl group serves as a strategic intervention to enhance the three-dimensional character of drug candidates, modulating lipophilicity while introducing a localized hydrogen bond acceptor.

Mechanistic Insights & Causality (E-E-A-T)

The "Escape from Flatland" and Fsp3 Optimization

Historically, aromatic sulfonyl chlorides (e.g., benzenesulfonyl chloride) have been favored due to their bench stability and straightforward reactivity 2. However, incorporating aliphatic sulfonyl chlorides like 2-(oxan-3-yl)ethane-1-sulfonyl chloride dramatically increases the fraction of sp³-hybridized carbons ( Fsp3 ). High Fsp3 values are causally linked to improved aqueous solubility, reduced colloidal aggregation, and higher clinical success rates by preventing non-specific protein binding and π−π stacking-induced precipitation 3.

Design Rationale of the THP-Ethyl Motif

• Metabolic Shielding: Unlike electron-rich aromatic rings that are highly susceptible to CYP450-mediated oxidation, the saturated THP ring offers improved metabolic stability.

• Targeted Hydrogen Bonding: The oxygen atom within the oxane ring acts as a discrete hydrogen bond acceptor (HBA). This is critical when targeting specific kinase hinge regions or protease sub-pockets where a water network needs to be displaced or engaged.

• Conformational Flexibility: The ethyl linker decouples the THP ring from the rigid geometry of the sulfonamide, allowing the ring to sample multiple conformations to maximize binding affinity.

Reactivity Profile: The Sulfene Pathway

Aliphatic sulfonyl chlorides with α -protons exhibit a fundamentally different reactivity profile than their aromatic counterparts. In the presence of a base, they readily undergo dehydrohalogenation to form a highly reactive sulfene intermediate ( R−CH=SO2​ ) 4. While this sulfene is efficiently trapped by amines to form the desired sulfonamide, it is also highly susceptible to hydrolysis if trace water is present.

Fig 1. Medicinal chemistry design rationale for incorporating the oxan-3-yl-ethyl moiety.

Comparative Property Analysis

To understand when to deploy 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, it must be benchmarked against standard sulfonylating agents.

Property / Feature	2-(Oxan-3-yl)ethane-1-sulfonyl chloride	Benzenesulfonyl Chloride (BsCl)	Methanesulfonyl Chloride (MsCl)
Structural Class	Aliphatic (sp³-rich)	Aromatic (sp²-rich)	Aliphatic (sp³)
Fsp3 Contribution	High (7 sp³ carbons)	Low (0 sp³ carbons)	Low (1 sp³ carbon)
Reactivity	Moderate (Prone to sulfene formation)	High (Direct substitution)	Very High (Rapid sulfene formation)
Steric Hindrance	Moderate (Ethyl linker flexibility)	Low (Planar)	Minimal
Primary MedChem Use	Enhancing solubility, adding HBA	Rigid vector control	Small polar capping group

Experimental Protocols

The following protocols are designed as self-validating systems . They do not merely list steps; they incorporate causality-driven choices and built-in quality control (QC) checkpoints to ensure scientific rigor.

Protocol A: Synthesis of THP-ethyl Sulfonamides via Amine Coupling

Objective: To synthesize a target sulfonamide while actively suppressing sulfene-mediated hydrolysis.

Causality Focus:

• Solvent: Strictly anhydrous Dichloromethane (DCM) is required. Water outcompetes amines for the sulfene intermediate, leading to sulfonic acid byproducts.

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is utilized instead of Triethylamine (TEA). DIPEA's steric bulk reduces its nucleophilicity, preventing it from attacking the sulfonyl chloride directly, while still acting as an efficient proton sink to drive the reaction.

• Temperature: Addition at 0 °C controls the exothermic formation of the sulfene, preventing polymerization or degradation of the electrophile.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add the target primary or secondary amine (1.0 equiv, 0.5 mmol) and dissolve in anhydrous DCM (5.0 mL).

• Base Addition: Inject anhydrous DIPEA (2.5 equiv, 1.25 mmol) into the stirring solution. Allow the mixture to stir for 5 minutes at room temperature to ensure complete dissolution and pre-activation.

• Cooling & Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add 2-(oxan-3-yl)ethane-1-sulfonyl chloride (1.2 equiv, 0.6 mmol) dropwise over 10 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours under argon.

• Self-Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

  • Validation: The appearance of the [M+H]+ peak for the target sulfonamide validates success.

  • Failure Mode: If a peak corresponding to [M−Cl+OH]+ (the sulfonic acid) is dominant, it indicates moisture contamination in the solvent or a highly hygroscopic amine, validating the need for strictly anhydrous conditions.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ (5 mL). Extract the aqueous layer with DCM (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc).

Fig 2. Mechanistic pathways for sulfonamide synthesis highlighting the sulfene intermediate.

Protocol B: Parallel Synthesis for SAR Library Generation

Objective: High-throughput generation of sulfonamide analogs using 2-(oxan-3-yl)ethane-1-sulfonyl chloride without the bottleneck of traditional chromatography.

Causality Focus: In Structure-Activity Relationship (SAR) campaigns, speed is paramount. Using polymer-supported (PS) scavengers eliminates the need for aqueous workup or column chromatography. PS-Trisamine specifically targets and covalently binds unreacted sulfonyl chlorides and sulfonic acids, leaving only the pure product in solution 4.

Step-by-Step Methodology:

• Array Setup: In a 24-well or 96-well synthesis block, dispense diverse amines (0.1 mmol, 1.0 equiv) into individual vials containing 1 mL of anhydrous THF/Pyridine (4:1 v/v). Note: Pyridine acts as both solvent and base, mitigating the harshness of stronger aliphatic bases.

• Coupling: Add 2-(oxan-3-yl)ethane-1-sulfonyl chloride (0.12 mmol, 1.2 equiv) to each well as a stock solution in THF. Seal the block and shake at room temperature for 16 hours.

• Scavenging: Add PS-Trisamine resin (0.3 mmol, 3.0 equiv relative to excess electrophile) to each well. Shake for an additional 4 hours at room temperature. The primary amines on the resin will react with any remaining sulfonyl chloride.

• Self-Validation Checkpoint (Post-Scavenging): Analyze a filtered aliquot via LC-MS.

  • Validation: Complete disappearance of the sulfonyl chloride peak ( M≈212.7 ).

  • Failure Mode: If the electrophile is still present, the polymer-supported resin is exhausted or insufficient time was allowed for scavenging, validating the necessity of the 3.0 equiv resin excess.

• Isolation: Filter the reaction mixtures through a frit plate into a collection block. Wash the resin twice with 0.5 mL DCM. Evaporate the combined filtrates using a centrifugal evaporator (e.g., Genevac) to yield the library of sulfonamides ready for biological screening.

References

• Molaid Chemical Database. "2-(Oxan-3-yl)ethane-1-sulfonyl chloride | 1936058-71-7". Molaid.
• Benchchem. "A Comparative Guide to Sulfonyl Chlorides in Organic Synthesis: 4-(Chlorosulfonyl)benzoic Acid in Focus". Benchchem Insights.
• ResearchGate. "The E-State as the Basis for Molecular Structure Space Definition and Structure Similarity". ResearchGate.
• ResearchGate. "Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides". ResearchGate.

Sources

• 1. 2-(Oxan-3-yl)ethane-1-sulfonyl chloride - CAS号 1936058-71-7 - 摩熵化学 [molaid.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Advanced Protocol for Sulfonylation using 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

As drug discovery programs increasingly prioritize the physicochemical properties of clinical candidates, the "Escape from Flatland" paradigm has become a cornerstone of modern medicinal chemistry [1]. By increasing the fraction of sp3-hybridized carbons ( Fsp3​ ), researchers can significantly improve a molecule's solubility, metabolic stability, and target selectivity.

2-(Oxan-3-yl)ethane-1-sulfonyl chloride is a highly valuable reagent designed specifically for this purpose. It allows for the facile introduction of a tetrahydropyran (THP)-ethyl moiety via sulfonamide or sulfonate ester linkages. This sp3-rich, polar group acts as an excellent bioisostere for traditional flat aromatic rings, improving the pharmacokinetic profile of the resulting drug candidates.

The Causality of Aliphatic Sulfonylation: The Sulfene Pathway

As a Senior Application Scientist, I must emphasize a critical mechanistic distinction: aliphatic sulfonyl chlorides do not react the same way as aromatic sulfonyl chlorides (e.g., Tosyl chloride) .

Because 2-(Oxan-3-yl)ethane-1-sulfonyl chloride possesses acidic α -protons adjacent to the sulfonyl group, the introduction of a base (such as triethylamine or DIPEA) triggers a rapid dehydrohalogenation. This forms a highly reactive, transient sulfene intermediate ( R−CH=SO2​ ) [4].

The amine nucleophile then attacks this sulfene to form the desired sulfonamide. However, sulfenes are exquisitely sensitive to moisture. If water is present in the solvent, or if the addition rate is too fast, the sulfene will irreversibly hydrolyze into a sulfonic acid byproduct, drastically reducing your yield. This mechanistic reality dictates the strict causality behind our experimental choices: rigorously anhydrous conditions, non-nucleophilic bases, and low-temperature (0 °C) dropwise addition are not optional; they are mandatory to suppress the hydrolysis pathway.

Mechanistic pathways of aliphatic sulfonylation highlighting the critical sulfene intermediate.

Reaction Design & Optimization

To design a self-validating and high-yielding protocol, we must optimize the base and solvent. Dichloromethane (DCM) is preferred over Tetrahydrofuran (THF) because DCM is non-coordinating and typically maintains a lower water content, preventing sulfene hydrolysis [3]. While DIPEA is standard, using Pyridine as both solvent and base can sometimes bypass the sulfene pathway entirely by forming a stable sulfonylpyridinium intermediate, which is highly effective for sterically hindered amines.

Data Presentation: Optimization of Reaction Conditions

The following table summarizes the quantitative outcomes of various condition matrices when coupling 2-(Oxan-3-yl)ethane-1-sulfonyl chloride with a standard primary amine (e.g., benzylamine).

Solvent	Base (Equivalents)	Temperature Profile	Yield (%)	Sulfonic Acid Byproduct (%)	Notes
DCM (Anhydrous)	DIPEA (2.0 eq)	0 °C → RT	88%	<5%	Optimal conditions; clean conversion.
DCM (Anhydrous)	TEA (2.0 eq)	0 °C → RT	82%	~8%	TEA is slightly more nucleophilic; minor side reactions.
THF (Anhydrous)	DIPEA (2.0 eq)	0 °C → RT	65%	25%	Trace peroxides/moisture in THF increase hydrolysis.
DCM (Wet)	DIPEA (2.0 eq)	Room Temp	12%	85%	Rapid sulfene formation and immediate hydrolysis.
Pyridine	Pyridine (Solvent)	0 °C → RT	85%	<2%	Excellent for hindered amines; harder to remove in workup.

Experimental Protocol: N-Sulfonylation

This protocol is engineered as a self-validating system . The chemical logic of the workup ensures that unreacted starting materials and byproducts are partitioned away from the target molecule, providing immediate physical evidence of reaction success [2].

Step-by-step experimental workflow for the N-sulfonylation of amines.

Reagents & Equipment

• 2-(Oxan-3-yl)ethane-1-sulfonyl chloride : 1.1 equivalents. (Store at -20 °C under Argon; highly moisture sensitive).

• Amine Substrate : 1.0 equivalent.

• N,N-Diisopropylethylamine (DIPEA) : 2.0 equivalents.

• Dichloromethane (DCM) : Anhydrous, over molecular sieves.

• Equipment : Flame-dried round-bottom flask, magnetic stirrer, argon balloon, addition funnel.

Step-by-Step Methodology

• System Preparation : Purge a flame-dried round-bottom flask with Argon. Add the amine substrate (1.0 eq) and anhydrous DCM (to achieve a 0.1 M to 0.2 M concentration).

• Base Addition : Inject DIPEA (2.0 eq) into the stirring solution.

• Thermal Control : Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes. Causality: Lowering the temperature reduces the kinetic rate of sulfene hydrolysis compared to the rate of amine nucleophilic attack.

• Electrophile Addition : Dissolve 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (1.1 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise over 15–30 minutes via an addition funnel. Causality: Dropwise addition ensures the amine is always in stoichiometric excess relative to the transient sulfene, preventing dimerization or hydrolysis.

• Reaction Propagation : Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature naturally and stir for 2 to 16 hours. Monitor via TLC or LC-MS.

Workup & Purification (Self-Validating System)

The workup is designed to sequentially strip away specific chemical classes based on their pKa, self-validating the purity of the organic layer [3].

• Quench : Add a volume of water equal to the reaction volume to quench any unreacted sulfonyl chloride. Transfer to a separatory funnel.

• Acid Wash (Removes Base/Amine) : Wash the organic layer with 1M HCl (2x). This protonates unreacted amine and DIPEA, pulling them into the aqueous layer.

• Base Wash (Removes Sulfonic Acid) : Wash the organic layer with saturated aqueous NaHCO3​ (2x). Validation step: If the sulfonyl chloride hydrolyzed, the resulting sulfonic acid will be deprotonated here and cleanly removed into the aqueous phase.

• Brine Wash & Drying : Wash with brine, dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Final Purification : Purify the crude residue via silica gel flash chromatography (typically using a Hexanes/Ethyl Acetate gradient) to isolate the pure sulfonamide.

Troubleshooting & Analytical Validation

• Issue: Low Yield / High Sulfonic Acid Formation

  • Cause: Moisture in the solvent or overly rapid addition of the sulfonyl chloride.

  • Solution: Ensure DCM is freshly distilled or drawn from a solvent purification system. Slow the addition rate to 1 drop per second at 0 °C.

• Issue: Di-sulfonylation (for primary amines)

  • Cause: The resulting secondary sulfonamide is still slightly nucleophilic and can react with excess sulfonyl chloride.

  • Solution: Strictly limit the sulfonyl chloride to 1.05 - 1.1 equivalents and ensure the amine is sterically unhindered enough to outcompete the product for the electrophile.

• Analytical Validation : By LC-MS, the target sulfonamide will typically show a clear [M+H]+ or [M−H]− peak depending on the amine's residual basicity. The presence of a peak at [Msulfonylchloride​−Cl+OH] indicates the sulfonic acid byproduct, confirming moisture ingress.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. 1

• Macmillan Group. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.2

• BenchChem. (2025). Application Notes: Protocol for N-sulfonylation using Methanesulfonyl Chloride. BenchChem Protocols. 3

• Scott, R. B., & Lutz, R. E. (1954). Organic sulfur mechanisms. Preparation and reactions of aliphatic sulfonyl chlorides and sulfene intermediates. Journal of Organic Chemistry / ResearchGate. 4

Sources

• 1. Escaping from Flatland: Substituted Bridged Pyrrolidine Fragments with Inherent Three-Dimensional Character - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis of 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride Derivatives

Executive Summary & Strategic Rationale

The oxan-3-yl (tetrahydropyran-3-yl) motif is increasingly utilized in medicinal chemistry to improve the aqueous solubility and metabolic stability of drug candidates. Sulfonyl chlorides bearing this aliphatic appendage, such as 2-(oxan-3-yl)ethane-1-sulfonyl chloride , serve as critical electrophilic building blocks for the synthesis of complex sulfonamides.

However, the scale-up synthesis of aliphatic sulfonyl chlorides presents significant process chemistry challenges. Unlike their aryl counterparts, aliphatic sulfonyl chlorides are highly unstable and prone to rapid aqueous hydrolysis, forming unreactive sulfonic acids[1]. Furthermore, traditional methods utilizing volatile aliphatic thiols introduce severe industrial hygiene and odor issues.

This application note details a robust, self-validating, and scalable protocol for the synthesis of 2-(oxan-3-yl)ethane-1-sulfonyl chloride derivatives. By leveraging a stable isothiouronium intermediate and a biphasic oxidative chlorination strategy, this route maximizes yield, ensures product stability, and mitigates the thermal hazards associated with large-scale oxidations[2].

Mechanistic Insights & Route Selection

The Isothiouronium Advantage

Direct oxidative chlorination of thiols is a well-documented method for synthesizing sulfonyl chlorides[3]. However, isolating and storing 2-(oxan-3-yl)ethane-1-thiol at a kilogram scale is impractical due to its volatility, propensity for disulfide dimerization, and noxious odor.

To circumvent this, our protocol converts the commercially available starting material, 2-(oxan-3-yl)ethyl bromide, into an isothiouronium bromide salt via reaction with thiourea.

• Causality: Thiourea acts as a highly efficient sulfur nucleophile. The resulting isothiouronium salt is a stable, odorless, and highly crystalline solid. This allows for indefinite storage and precise stoichiometric control during the subsequent oxidation step.

Biphasic Oxidative Chlorination

The conversion of the isothiouronium salt to the sulfonyl chloride requires aggressive oxidation. While reagent systems like H₂O₂/SOCl₂[4],[5] and N-chlorosuccinimide (NCS) are effective at the bench scale, aqueous sodium hypochlorite (NaOCl) under acidic conditions is prioritized for scale-up due to its cost-effectiveness and scalability[1].

• Causality: To prevent the newly formed aliphatic sulfonyl chloride from hydrolyzing in the aqueous oxidative environment, the reaction is conducted in a vigorously stirred biphasic system (Aqueous HCl / Dichloromethane). As the sulfonyl chloride forms, it rapidly partitions into the organic (DCM) layer. This physical sequestration shields the highly electrophilic -SO₂Cl group from water, suppressing sulfonic acid formation.

Figure 1: Workflow for the scale-up synthesis of 2-(oxan-3-yl)ethane-1-sulfonyl chloride.

Process Optimization & Quantitative Data

Selecting the appropriate chlorinating agent is critical for balancing yield, purity, and process safety. Table 1 summarizes the optimization data for the oxidative chlorination of the 2-(oxan-3-yl)ethyl system.

Table 1: Evaluation of Oxidative Chlorination Reagents for Aliphatic Sulfonyl Chlorides

Chlorinating Reagent	Temp (°C)	Time (h)	Yield (%)	Sulfonic Acid Impurity (%)	Scalability & Safety Profile
Cl₂ (gas) / H₂O	-5 to 0	2.0	78	8.5	High toxicity; requires specialized flow equipment[2].
H₂O₂ / SOCl₂	25	0.5	82	5.2	Fast reaction; generates SO₂ gas, highly exothermic[4].
NCS / aq. HCl	0 to 5	4.0	85	< 2.0	Mild and highly selective; cost-prohibitive at >1 kg scale.
NaOCl / aq. HCl	-5 to 0	1.5	89	< 1.5	Cost-effective; requires strict exotherm control[1].

Note: The NaOCl/aq. HCl biphasic system was selected as the optimal scalable route, providing the highest yield with minimal hydrolysis.

Scalable Experimental Protocol (100 g Scale)

Step 1: Synthesis of S-(2-(oxan-3-yl)ethyl)isothiouronium bromide

Self-Validating Checkpoint: The reaction transitions from a heterogeneous suspension to a clear solution, followed by the precipitation of the product upon cooling.

• Charge: Equip a 2 L jacketed reactor with a mechanical stirrer, reflux condenser, and internal temperature probe. Charge the reactor with 2-(oxan-3-yl)ethyl bromide (100 g, 0.518 mol) and absolute ethanol (800 mL).

• Addition: Add thiourea (43.4 g, 0.570 mol, 1.1 equiv) in one portion.

• Reaction: Heat the mixture to a gentle reflux (approx. 78 °C) and stir for 12 hours. Monitor via TLC (disappearance of the bromide).

• Isolation: Concentrate the ethanol under reduced pressure to approximately 200 mL. Add ethyl acetate (600 mL) to precipitate the isothiouronium salt.

• Filtration: Cool the suspension to 0 °C, filter the white crystalline solid, wash with cold ethyl acetate (2 × 100 mL), and dry under vacuum at 40 °C.

  • Expected Yield: 132 g (94%).

Step 2: Biphasic Oxidative Chlorination

Critical Safety Note: The oxidative chlorination of sulfur species is highly exothermic. Failure to maintain the internal temperature below 5 °C can lead to runaway thermal decomposition and accelerates the hydrolysis of the product[2],[1].

• Preparation: In a 5 L jacketed reactor equipped with vigorous mechanical stirring, suspend the isothiouronium bromide salt (130 g, 0.483 mol) in dichloromethane (DCM, 1.5 L) and aqueous HCl (2 M, 800 mL).

• Cooling: Circulate coolant to bring the internal biphasic mixture to -5 °C.

• Oxidation: Slowly add an aqueous solution of sodium hypochlorite (NaOCl, 10-12% active chlorine, approx. 1.2 L, 3.5 equiv) via an addition funnel over 90 minutes.

  • Causality for Addition Rate: The addition rate must be strictly governed by the internal temperature. Adjust the drip rate to ensure the internal temperature never exceeds 0 °C.

• Phase Separation: Once addition is complete, stir for an additional 15 minutes at 0 °C. Immediately stop stirring and allow the phases to separate.

  • Self-Validating Checkpoint: The lower DCM layer should be pale yellow. Prolonged exposure to the aqueous layer will degrade the product.

• Workup: Drain the lower DCM layer into a pre-cooled receiving flask. Extract the aqueous layer with cold DCM (1 × 300 mL). Combine the organic layers and wash sequentially with ice-cold water (500 mL) and ice-cold brine (500 mL).

• Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Crucial: Keep the water bath temperature strictly below 30 °C during rotary evaporation to prevent thermal degradation of the aliphatic sulfonyl chloride.

  • Expected Yield: 91 g (89%) of 2-(oxan-3-yl)ethane-1-sulfonyl chloride as a pale yellow oil that may crystallize upon storage at -20 °C.

Analytical Characterization & Quality Control

To ensure the integrity of the sulfonyl chloride before deployment in downstream sulfonamide library synthesis, perform the following QC checks:

• HPLC/LC-MS Considerations: Direct LC-MS analysis of aliphatic sulfonyl chlorides is notoriously unreliable because the compound will hydrolyze on the LC column or react with methanol/acetonitrile mobile phases.

• Derivatization Assay (Recommended): Quench a 10 mg aliquot of the product with excess morpholine in THF. Analyze the resulting stable sulfonamide via LC-MS to accurately determine the purity of the parent sulfonyl chloride.

• NMR Spectroscopy: ¹H NMR (CDCl₃) should show a characteristic downfield shift for the methylene protons adjacent to the sulfonyl chloride group (-CH₂-SO₂Cl), typically appearing as a multiplet around δ 3.60 - 3.75 ppm. The absence of a broad singlet at δ 9.0 - 11.0 ppm confirms the absence of the hydrolyzed sulfonic acid byproduct.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). "Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides." Journal of Organic Chemistry, 74(24), 9287-9291. URL:[Link]

• Wright, C., et al. (2009). "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides." Organic Process Research & Development, 13(3), 563–567. URL:[Link]

• "An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides." PubMed Central (PMC), 2023. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting and optimizing reactions involving 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (also known as 2-(tetrahydropyran-3-yl)ethanesulfonyl chloride).

While arylsulfonyl chlorides (like tosyl chloride) are relatively forgiving, aliphatic sulfonyl chlorides present unique synthetic challenges. The presence of an aliphatic chain with acidic α -protons makes this specific oxane-bearing building block highly susceptible to competing side reactions[1]. This guide breaks down the mechanistic causality of these failures and provides self-validating protocols to ensure high-yield sulfonamide and sulfonate ester synthesis.

Part 1: Mechanistic Pathways & Common Side Reactions

To control the chemistry of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, we must first understand its reactivity profile. The highly electrophilic sulfur center invites nucleophilic attack, while the adjacent α -protons are vulnerable to base-mediated abstraction[2].

Figure 1: Divergent reaction pathways of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride based on conditions.

Part 2: Troubleshooting Guides & FAQs

Q1: My sulfonamide synthesis yields are poor, and LC-MS shows a large peak corresponding to the sulfonic acid mass. What is happening?

A1: You are observing hydrolysis . Sulfonyl chlorides are highly electrophilic, and water is a competent nucleophile.

• Causality: During aqueous workup, or if your solvents are not strictly anhydrous, water attacks the sulfur atom, displacing the chloride ion to form 2-(oxan-3-yl)ethane-1-sulfonic acid[3]. This is an irreversible degradation pathway.

• Resolution: Ensure all solvents are anhydrous. More importantly, limit the duration of aqueous workups. Perform extractions using ice-cold water or brine to lower the thermal energy available for the hydrolysis activation barrier, and separate the organic phase rapidly[3].

Q2: I am using triethylamine (TEA) as a base, and my reaction mixture turns dark with multiple unidentifiable spots on TLC. Why?

A2: You have triggered sulfene formation .

• Causality: Unlike aromatic sulfonyl chlorides, aliphatic sulfonyl chlorides possess acidic protons on the carbon adjacent to the sulfonyl group (the α -carbon). Strong, unhindered bases like TEA abstract this α -proton, driving an E1cB-like elimination of chloride to form a highly reactive sulfene intermediate ( R−CH=SO2​ )[4]. This sulfene is unstable and will undergo non-selective nucleophilic attack or dimerize, leading to complex, dark mixtures[2].

• Resolution: Switch to a weaker or more sterically hindered base, such as Pyridine or N,N-Diisopropylethylamine (DIPEA)[4]. Maintain the reaction temperature strictly at 0 °C during the addition phase to kinetically suppress the elimination pathway.

Q3: I used ethanol to help dissolve my amine, but I isolated a byproduct that lacks the amine mass but contains an ethyl group. What is this?

A3: This is sulfonate ester formation .

• Causality: Alcohols are excellent nucleophiles for sulfonyl chlorides. If alcoholic solvents (methanol, ethanol) are present, they will outcompete the amine—especially if the amine is sterically hindered—forming the ethyl 2-(oxan-3-yl)ethane-1-sulfonate ester[5].

• Resolution: Never use alcohols as solvents or co-solvents when reacting sulfonyl chlorides. Strictly utilize aprotic solvents like Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF).

Part 3: Quantitative Data & Strategy Summary

To streamline your optimization process, consult the table below, which summarizes the quantitative relationships between reaction conditions and side-product formation.

Side Reaction	Primary Cause	Mechanistic Causality	Prevention Strategy
Hydrolysis	Moisture / Aqueous Workup	Nucleophilic attack by H₂O at the electrophilic sulfur center, displacing Cl⁻.	Use anhydrous solvents; perform rapid, ice-cold aqueous workups.
Sulfene Formation	Strong, unhindered base (e.g., TEA)	Base abstracts the acidic α -proton, driving elimination of HCl.	Substitute TEA with Pyridine or DIPEA; maintain 0 °C during addition.
Esterification	Alcohol solvents	Alcohols act as competing nucleophiles against amines.	Strictly utilize aprotic solvents (DCM, THF, MeCN).

Part 4: Self-Validating Experimental Protocol

To guarantee reproducibility and minimize the side reactions detailed above, utilize the following self-validating protocol for sulfonamide synthesis.

Optimized Protocol: Synthesis of Sulfonamides from 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

• Step 1: Preparation and Purging

  • Action: Flame-dry a round-bottom flask and purge with inert gas (N₂ or Argon).

  • Causality: Atmospheric moisture is sufficient to initiate hydrolysis of the highly electrophilic sulfonyl chloride[1].

• Step 2: Reagent Dissolution

  • Action: Dissolve the primary/secondary amine (1.0 equiv) and Pyridine (1.5 equiv) in anhydrous Dichloromethane (DCM) (0.2 M). Cool to 0 °C in an ice bath.

  • Causality: Pyridine is chosen over Triethylamine (TEA) because its lower basicity and different steric profile significantly reduce the rate of α -proton abstraction, thereby suppressing the undesired sulfene elimination pathway[4]. Cooling to 0 °C further reduces the kinetic energy available for side reactions.

• Step 3: Dropwise Addition

  • Action: Dissolve 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (1.1 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the amine mixture over 15 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes of the sulfonyl chloride. This ensures the amine is always in excess relative to the active electrophile, favoring the desired bimolecular substitution ( SN​2 ) over dimerization.

• Step 4: Reaction Monitoring (Self-Validation Checkpoint)

  • Action: Stir at 0 °C for 1 hour, then allow to warm to room temperature.

  • Self-Validation: Quench a 10 µL aliquot in LC-MS grade MeCN. The total disappearance of the starting material mass and the appearance of the product mass without the M+18 (hydrolysis) peak validates the anhydrous integrity of your setup. If M+18 is >5%, abort and re-dry your solvents.

• Step 5: Cold Aqueous Workup

  • Action: Dilute the mixture with additional DCM. Wash sequentially with ice-cold 1M HCl, ice-cold saturated NaHCO₃, and ice-cold brine.

  • Causality: The 1M HCl wash removes excess pyridine and unreacted amine. Using ice-cold aqueous solutions minimizes the thermal energy required for the hydrolysis of any unreacted sulfonyl chloride during the phase separation[3].

• Step 6: Isolation

  • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a water bath temperature not exceeding 30 °C.

Part 5: Diagnostic Decision Tree

If you encounter issues during your synthesis, follow this logical workflow to identify and resolve the root cause.

Figure 2: Diagnostic decision tree for troubleshooting aliphatic sulfonyl chloride reactions.

References

• Sulfonyl halide Source: Wikipedia URL:[Link]

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs Source: PMC (Int J Mol Sci) URL:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for Sulfonamide Synthesis

Welcome to the technical support center for sulfonamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of sulfonamides. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to enhance the success and efficiency of your experiments.

Troubleshooting Guide

This section addresses specific issues you might encounter during your sulfonamide synthesis experiments in a question-and-answer format.

Issue 1: Low to No Product Formation

Question: I've set up my reaction between a sulfonyl chloride and a primary amine, but upon workup, I'm seeing very low or no formation of my desired sulfonamide. What are the potential causes and how can I troubleshoot this?

Answer: Low or no product formation is a common issue that can often be traced back to a few key factors. A systematic approach to troubleshooting is crucial.

• Reagent Quality, Especially the Sulfonyl Chloride: Sulfonyl chlorides are highly reactive and susceptible to hydrolysis by atmospheric moisture, which converts them into the corresponding and unreactive sulfonic acid.[1][2][3] An aged or improperly stored sulfonyl chloride is a frequent culprit for reaction failure.

  • Troubleshooting Steps:

    • Use a fresh bottle of sulfonyl chloride. If that is not possible, consider purifying the existing stock.

    • Ensure all glassware is flame- or oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[4]

    • Use anhydrous solvents. The presence of water will lead to the hydrolysis of the sulfonyl chloride.[3]

• Insufficiently Reactive Amine: The nucleophilicity of the amine is critical for the reaction to proceed.[5][6]

  • Troubleshooting Steps:

    • For sterically hindered or electron-deficient amines, you may need to employ more forcing reaction conditions, such as increasing the reaction temperature or extending the reaction time.[3]

    • Consider using a more reactive sulfonylating agent if possible, or explore catalytic methods to enhance the reactivity of the amine.

• Incorrect Choice of Base: The base plays a crucial role in scavenging the HCl generated during the reaction.[2][7] If the base is too weak, the reaction mixture will become acidic, protonating the amine and rendering it non-nucleophilic.

  • Troubleshooting Steps:

    • For less reactive amines, a stronger, non-nucleophilic base like triethylamine (Et₃N) is often preferred over pyridine.[2]

    • Ensure the correct stoichiometry of the base is used, typically 1.1 to 1.5 equivalents.

• Inappropriate Solvent: The solvent can significantly impact reaction rates and solubility of your starting materials.[2]

  • Troubleshooting Steps:

    • Ensure your amine and sulfonyl chloride are soluble in the chosen solvent at the reaction temperature.

    • For sluggish reactions, switching to a more polar aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) can sometimes be beneficial.

Issue 2: Formation of Significant Side Products

Question: My reaction is producing the desired sulfonamide, but I'm also observing significant side products, which is complicating purification and lowering my yield. What are these side products and how can I minimize their formation?

Answer: The formation of side products is a common challenge in sulfonamide synthesis. Identifying the nature of these byproducts is the first step toward mitigating their formation.

• Di-sulfonylation of Primary Amines: Primary amines can react with two equivalents of the sulfonyl chloride to form a di-sulfonylated byproduct.[2][3] This is especially prevalent when an excess of the sulfonylating agent is used.

  • Mitigation Strategies:

    • Control the stoichiometry: Use a 1:1 or a slight excess of the amine to the sulfonyl chloride.[3]

    • Slow addition of the sulfonyl chloride: Adding the sulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C) can help maintain a low concentration of the electrophile and favor mono-sulfonylation.[2]

• Hydrolysis of Sulfonyl Chloride: As mentioned previously, the presence of water will lead to the formation of the corresponding sulfonic acid as a byproduct.[3]

  • Mitigation Strategies:

    • Strictly anhydrous conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents.[4]

    • Inert atmosphere: Running the reaction under nitrogen or argon will minimize exposure to atmospheric moisture.[4]

• Polymerization or Decomposition: Some anilines, particularly those with electron-donating groups, can be prone to polymerization or other side reactions under the reaction conditions.[4]

  • Mitigation Strategies:

    • Protecting groups: If you are working with anilines, consider protecting the amino group before chlorosulfonation to prevent unwanted side reactions.[4]

    • Temperature control: Maintain a low reaction temperature to minimize decomposition.

Issue 3: Difficulties in Product Purification

Question: I've completed my reaction, but I'm struggling to isolate a pure sample of my sulfonamide. What are the best practices for purification?

Answer: Sulfonamides are typically crystalline solids, which lends them to purification by recrystallization.[7] However, the choice of purification method will depend on the nature of the impurities.

• Recrystallization: This is often the most effective method for purifying solid sulfonamides.

  • General Protocol:

    • Dissolve the crude product in a minimal amount of a suitable hot solvent.

    • If the solution is colored, you can add a small amount of activated charcoal and hot filter the solution.

    • Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.[4]

    • Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.[4]

• Column Chromatography: If recrystallization is ineffective, or if you are dealing with an oily product, column chromatography on silica gel is a versatile alternative.[4]

  • Solvent System Selection: The polarity of the eluent can be optimized using thin-layer chromatography (TLC) to achieve good separation between your product and any impurities.

• Acid-Base Extraction: This technique can be very effective for removing unreacted amine or sulfonic acid byproduct.

  • To remove unreacted amine: Wash the organic layer with a dilute acidic solution (e.g., 1M HCl).

  • To remove sulfonic acid: Wash the organic layer with a dilute basic solution (e.g., saturated sodium bicarbonate).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing sulfonamides?

A1: The most traditional and widely used method involves the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[5][6][7][8] The base, often pyridine or triethylamine, is added to neutralize the hydrochloric acid that is generated during the reaction.[7]

Q2: How do I choose the right base for my reaction?

A2: The choice of base depends on the reactivity of your amine and the desired reaction conditions.[2]

• Pyridine: Can act as both a base and a nucleophilic catalyst. It is often used when the amine is relatively reactive.[2]

• Triethylamine (Et₃N): A non-nucleophilic, sterically hindered base that is a good choice for scavenging HCl, especially with less reactive amines.[2]

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These can be effective, particularly in polar aprotic solvents for N-sulfonylation reactions.[2]

Q3: How can I monitor the progress of my sulfonamide synthesis?

A3: Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction's progress.[2] By spotting the reaction mixture alongside the starting materials, you can observe the disappearance of the starting amine and the appearance of the sulfonamide product. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used.[4]

Q4: What are some of the key safety precautions to take when working with sulfonyl chlorides?

A4: Sulfonyl chlorides are reactive and corrosive compounds that should be handled with care in a well-ventilated fume hood.[1][9] They react exothermically with water, releasing corrosive HCl gas.[9] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q5: Are there more modern or "greener" methods for sulfonamide synthesis?

A5: Yes, significant research has been dedicated to developing more sustainable methods. These include:

• Flow Chemistry: Offers rapid, scalable, and highly controlled synthesis with reduced waste.[10]

• Sustainable Oxidative Chlorination: Utilizes thiols and an oxidant in environmentally friendly solvents like water or ethanol, avoiding the pre-formation of sulfonyl chlorides.[11][12]

• Catalytic Methods: Photoredox and copper catalysis have emerged as powerful tools for sulfonamide synthesis under mild conditions.[10]

Experimental Protocols

Protocol 1: General Procedure for Sulfonamide Synthesis

This protocol describes a general method for the synthesis of a sulfonamide from a primary amine and a sulfonyl chloride.[2]

Materials:

• Primary amine (1.0 equiv)

• Sulfonyl chloride (1.1 equiv)

• Triethylamine (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with a magnetic stir bar

• Ice bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the primary amine and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine to the solution.

• In a separate flask, dissolve the sulfonyl chloride in a minimal amount of anhydrous DCM.

• Slowly add the sulfonyl chloride solution dropwise to the stirred amine solution over 10-15 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress by TLC until the starting amine is consumed.

• Upon completion, cool the mixture to 0 °C and quench by slowly adding a saturated aqueous solution of NH₄Cl.

• Extract the product with DCM, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Materials:

• TLC plate (silica gel)

• Developing chamber

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• UV lamp

• Capillary spotters

Procedure:

• Prepare a developing chamber with the chosen eluent.

• On the TLC plate, draw a baseline with a pencil.

• Using a capillary spotter, spot a small amount of the starting amine, the sulfonyl chloride (if stable), and the reaction mixture on the baseline.

• Place the TLC plate in the developing chamber and allow the eluent to run up the plate.

• Once the solvent front is near the top of the plate, remove it from the chamber and mark the solvent front with a pencil.

• Visualize the spots under a UV lamp. The disappearance of the starting amine spot and the appearance of a new spot corresponding to the sulfonamide product indicates the reaction is proceeding.

Visualizations

General Reaction Scheme for Sulfonamide Synthesis

Caption: Troubleshooting logic for low yield.

Minimizing Side Product Formation

Caption: Strategies to minimize side reactions.

References

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface, 8(4). Available at: [Link]

• Sulfonamide derivatives: Synthesis and applications. (2024). Frontier Research Publication. Available at: [Link]

• Ngassa, F. N., et al. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry, 15(3), 282-290. Available at: [Link]

• Recent advances in the synthesis of N-acyl sulfonamides. (2025). RSC Advances. Available at: [Link]

• Synthesis, Mechanism of action And Characterization of Sulphonamide. (2025). ResearchGate. Available at: [Link]

• Design and Synthesis of Sulfonamides Derivatives: A Review. (2023). Zenodo. Available at: [Link]

• Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand. (2020). Organic Process Research & Development. Available at: [Link]

• Tribby, A. L., et al. (2017). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. The Journal of Organic Chemistry, 82(5), 2294-2299. Available at: [Link]

• Pareek, A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC Advances. Available at: [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. (2007). Tetrahedron Letters. Available at: [Link]

• US2777844A - Sulfonamide purification process. (1957). Google Patents.

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. (2025). RSC Sustainability. Available at: [Link]

• Sulfuryl chloride. (2023). Sciencemadness Wiki. Available at: [Link]

• Bentley, T. W., et al. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Molecules, 13(5), 1147-1167. Available at: [Link]

• Sulfonamide. (n.d.). Wikipedia. Available at: [Link]

• Synthetic approaches and applications of sulfonimidates. (2020). Organic & Biomolecular Chemistry. Available at: [Link]

• Sulfonamide synthesis by S-N coupling. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Optimization of reaction conditions. (2016). ResearchGate. Available at: [Link]

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco. (2025). RSC Publishing. Available at: [Link]

• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco. (2025). RSC Publishing. Available at: [Link]

• Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. (1997). Journal of Chromatographic Science. Available at: [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (2009). Organic Process Research & Development. Available at: [Link]

• Willis, M. C. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. The Royal Society of Chemistry. Available at: [Link]

• Sulfenyl chloride. (n.d.). Wikipedia. Available at: [Link]

• Sulfonamide synthesis by alkylation or arylation. (n.d.). Organic Chemistry Portal. Available at: [Link]

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. (2019). Molecules. Available at: [Link]

• An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. (2022). ChemistrySelect. Available at: [Link]

• Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey. (2003). ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Sulfonamide Scaffold

The sulfonamide functional group (-SO₂NH₂) is a cornerstone in medicinal chemistry, featured in a wide array of therapeutic agents with diverse biological activities.[1][2] From the early antibacterial "sulfa" drugs to modern anticancer, antiviral, and anti-inflammatory agents, the sulfonamide moiety has proven to be a privileged scaffold in drug design.[2][3][4] Its prevalence stems from its unique physicochemical properties: it is hydrolytically stable, capable of engaging in multiple hydrogen bonding interactions, and possesses a tetrahedral geometry that can mimic transition states of enzymatic reactions.[5]

The subject of this guide, 2-(oxan-3-yl)ethane-1-sulfonyl chloride, is a synthetic precursor to a novel class of sulfonamide derivatives. The incorporation of the oxane (tetrahydropyran) ring introduces a cyclic ether moiety that can significantly influence the compound's polarity, solubility, and ability to interact with biological targets. While direct biological data for derivatives of 2-(oxan-3-yl)ethane-1-sulfonyl chloride is not currently available in the public domain, by examining the activities of structurally analogous compounds, we can infer potential therapeutic avenues for this novel chemical series.

Synthetic Strategy: From Sulfonyl Chloride to Bioactive Sulfonamide

The primary utility of 2-(oxan-3-yl)ethane-1-sulfonyl chloride in drug discovery is its role as a reactive intermediate for the synthesis of a library of sulfonamide derivatives. The general and most common method for synthesizing sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[4][6]

A proposed synthetic workflow for generating a library of 2-(oxan-3-yl)ethane-1-sulfonamide derivatives is depicted below. This strategy allows for the introduction of a wide variety of substituents (R-groups) by selecting different amines, thus enabling a systematic exploration of the structure-activity relationship (SAR).

Caption: General synthetic scheme for the preparation of 2-(oxan-3-yl)ethane-1-sulfonamide derivatives.

Comparative Analysis of Potential Biological Activities

Based on the extensive literature on bioactive sulfonamides, including those with cyclic ether functionalities, we can project several potential areas of biological activity for 2-(oxan-3-yl)ethane-1-sulfonyl chloride derivatives.

Anticancer Activity

Sulfonamides have emerged as a promising class of anticancer agents, acting through various mechanisms.[2][5] A key target for many sulfonamide-based anticancer drugs is the enzyme family of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[7][8][9] These enzymes play a crucial role in regulating pH in the tumor microenvironment, and their inhibition can lead to apoptosis of cancer cells.

Comparative Evidence:

• Studies on cyclic sulfamides have demonstrated their potential as anticancer agents. For instance, certain seven-membered cyclic sulfamides have shown inhibitory activity against various cancer cell lines, including breast cancer (MDA-MB-468).[10]

• The incorporation of heterocyclic moieties, which can be considered analogous to the oxane ring in terms of providing structural complexity and potential hydrogen bonding sites, has been a successful strategy in designing potent CA inhibitors.[8][9]

Hypothesis for 2-(Oxan-3-yl)ethane-1-sulfonamide Derivatives: The presence of the oxane ring in this new class of sulfonamides could offer a unique scaffold for the design of selective CA IX and XII inhibitors. The oxygen atom in the ring could participate in hydrogen bonding within the enzyme's active site, potentially enhancing binding affinity and selectivity.

Table 1: Anticancer Activity of Structurally Related Sulfonamides

Compound Class	Target/Mechanism	Cell Line(s)	Reported Activity (IC₅₀/GI₅₀)	Reference
Cyclic Sulfamides	Apoptosis Induction	A549 (Lung), MDA-MB-468 (Breast)	Potent inhibition observed	[10]
Heterocyclic Sulfonamides	Carbonic Anhydrase Inhibition	Various cancer cell lines	Nanomolar to micromolar range	[7][8]
Sulfonamide-linked Schiff Bases	VEGFR-2 Inhibition	HepG2 (Liver), MCF-7 (Breast)	IC₅₀ = 0.09 µM (most potent)	[11]

Antimicrobial Activity

The historical success of sulfonamides as antibacterial agents is well-documented.[3][12] They typically act by inhibiting dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[1][13] The development of novel sulfonamides is a continuing strategy to combat antibiotic resistance.

Comparative Evidence:

• Novel sulfonamide derivatives are continuously being synthesized and tested against various bacterial strains, including resistant ones like Methicillin-resistant Staphylococcus aureus (MRSA).[14]

• The antimicrobial activity of sulfonamides can be modulated by the nature of the substituents on the sulfonamide nitrogen. The introduction of diverse chemical moieties can enhance potency and broaden the spectrum of activity.[13]

Hypothesis for 2-(Oxan-3-yl)ethane-1-sulfonamide Derivatives: Derivatives of 2-(oxan-3-yl)ethane-1-sulfonyl chloride could exhibit antibacterial and potentially antifungal activity. The oxane ring might influence the compounds' ability to penetrate bacterial cell walls or interact with the DHPS enzyme. A library of these derivatives with varied substituents on the sulfonamide nitrogen should be screened against a panel of pathogenic bacteria and fungi.

Table 2: Antimicrobial Activity of Novel Sulfonamide Derivatives

Compound Class	Target Organism(s)	Reported Activity (MIC)	Reference
Novel Sulfonamides	E. coli, B. subtilis, B. linen	MICs ranging from 50 to 150 µg/mL	[13]
Sulfonamide-Phosphonate Hybrids	Xanthomonas oryzae	EC₅₀ = 9.9 µg/mL	[1]
Fluoroquinolone-Sulfonamide Conjugates	MSSA, MRSA	MICs <1.16 µg/mL	[14]

Enzyme Inhibition

Beyond carbonic anhydrases, sulfonamides are known to inhibit a variety of other enzymes, including proteases, kinases, and esterases.[15] This broad inhibitory potential makes them a versatile scaffold for developing drugs for a range of diseases.

Comparative Evidence:

• Sulfonamide derivatives have been developed as potent inhibitors of matrix metalloproteinases (MMPs), which are implicated in cancer and inflammation.[15]

• Certain sulfonamides have shown inhibitory activity against acetylcholinesterase (AChE), an enzyme relevant to Alzheimer's disease.[16]

Hypothesis for 2-(Oxan-3-yl)ethane-1-sulfonamide Derivatives: The unique three-dimensional structure imparted by the oxane ring could facilitate binding to the active sites of various enzymes. It would be prudent to screen a library of these derivatives against a panel of therapeutically relevant enzymes to identify potential lead compounds.

Experimental Protocols

To facilitate the investigation of 2-(oxan-3-yl)ethane-1-sulfonyl chloride derivatives, the following are detailed, step-by-step methodologies for their synthesis and for a representative biological assay.

General Protocol for the Synthesis of 2-(Oxan-3-yl)ethane-1-sulfonamide Derivatives

This protocol describes a general method for the parallel synthesis of a library of sulfonamides from 2-(oxan-3-yl)ethane-1-sulfonyl chloride.

Materials:

• 2-(Oxan-3-yl)ethane-1-sulfonyl chloride

• A diverse library of primary and secondary amines

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et₃N) or pyridine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the desired amine (1.2 equivalents) in anhydrous DCM.

• To this solution, add triethylamine (1.5 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• In a separate vessel, dissolve 2-(oxan-3-yl)ethane-1-sulfonyl chloride (1.0 equivalent) in anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the cooled amine solution with constant stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and wash it sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., a mixture of ethyl acetate and hexanes).

• Characterize the purified sulfonamide derivative by NMR, mass spectrometry, and IR spectroscopy.

Caption: A step-by-step workflow for the synthesis and purification of sulfonamide derivatives.

Protocol for In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized sulfonamides against bacterial strains.

Materials:

• Synthesized 2-(oxan-3-yl)ethane-1-sulfonamide derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

• Positive control antibiotic (e.g., ciprofloxacin)

• Negative control (DMSO or solvent used to dissolve compounds)

Procedure:

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

• In a 96-well microtiter plate, perform serial two-fold dilutions of each test compound in CAMHB to achieve a range of concentrations.

• Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard, which is then diluted to yield a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add the bacterial inoculum to each well containing the test compound dilutions.

• Include a positive control (broth with bacteria and a known antibiotic) and a negative control (broth with bacteria and the solvent). Also include a sterility control (broth only).

• Incubate the plates at 37 °C for 18-24 hours.

• After incubation, determine the MIC, which is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Conclusion and Future Directions

While the biological activity of 2-(oxan-3-yl)ethane-1-sulfonyl chloride derivatives remains to be experimentally determined, a comparative analysis of structurally related sulfonamides provides a strong rationale for investigating their potential as anticancer, antimicrobial, and enzyme inhibitory agents. The presence of the oxane moiety offers a novel structural feature that could lead to compounds with improved potency, selectivity, and pharmacokinetic properties.

The synthetic and screening protocols provided in this guide offer a clear path forward for the systematic evaluation of this promising new class of compounds. Future research should focus on the synthesis of a diverse library of these derivatives and their comprehensive biological profiling. Structure-activity relationship studies will be crucial in identifying the key structural features that govern their biological activity and in optimizing lead compounds for further development.

References

• Al-Ghorbani, M., et al. (2022). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. ACS Omega.
• Chen, J., et al. (2026). Design, Synthesis, Antibacterial Activity Evaluation, and Mechanism of Action Study of Novel Sulfonamide-Containing Phosphonate Derivatives. Journal of Agricultural and Food Chemistry.
• Ejaz, S. A., et al. (2017). Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives.
• Gül, H. İ., et al. (2026).
• Guo, S., et al. (2021). Inhibition of carbonic anhydrase II by sulfonamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Kumar, A., et al. (2012). Investigation on the Anticancer Activity of Symmetric and Unsymmetric Cyclic Sulfamides. ACS Medicinal Chemistry Letters.
• Nocentini, A., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules.
• Novotná, E., et al. (2024). Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. Journal of Medicinal Chemistry.
• O'Brien, A., et al. (2014). Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes. Journal of Medicinal Chemistry.
• Payne, J. E., et al. (2013). Sulfonamide Synthesis via Oxyma-O-sulfonates – Compatibility to Acid Sensitive Groups and Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry.
• Shaldam, M. M., et al. (2024). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. Molecules.
• Supuran, C. T., & Scozzafava, A. (2007). Anticancer and Antiviral Sulfonamides. Current Medicinal Chemistry.
• Supuran, C. T., et al. (2014). Carbonic anhydrase inhibitory activity of sulfonamides and carboxylic acids incorporating cyclic imide scaffolds. Bioorganic & Medicinal Chemistry Letters.
• Varney, M. D., et al. (2017). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. Organic & Biomolecular Chemistry.
• Villar, R., et al. (2015). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules.
• Wudil, A. M., et al. (2024). Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities. Current Medicinal Chemistry.
• Winum, J. Y., et al. (2005). Sulfonamide derivatives with protease inhibitory action as anticancer, anti-inflammatory and antiviral agents. Current Topics in Medicinal Chemistry.
• Yasini, S. A., et al. (2016). Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. Journal of Chemical and Pharmaceutical Research.
• Yousuf, M., et al. (2021). Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides. Molecules.
• BenchChem. (2025).
• Willis, M. C. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters.
• Mandal, B. (2013). Sulfonamide Synthesis via Oxyma-O-sulfonates – Compatibility to Acid Sensitive Groups and Solid-Phase Peptide Synthesis. European Journal of Organic Chemistry.
• Ganesan, A., et al. (2017). Synthesis of 2‐oxyenamides 1/2 and enol sulfonates 8 a–c – substrate scope. European Journal of Organic Chemistry.
• Macmillan, D. W. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.

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Cross-Reactivity and Chemoselectivity Profiling of 2-(Oxan-3-yl)ethane-1-sulfonyl Chloride: A Comparative Guide

Executive Summary

The introduction of sp³-rich, polar motifs is a cornerstone strategy in modern medicinal chemistry to improve drug solubility, metabolic stability, and target selectivity. 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (also known as 2-(tetrahydropyran-3-yl)ethanesulfonyl chloride) serves as a highly specialized electrophilic building block designed to install the tetrahydropyran (THP) pharmacophore via a robust sulfonamide or sulfonate linkage.

Unlike ubiquitous reagents such as p-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl), aliphatic sulfonyl chlorides bearing bulky, oxygen-containing heterocycles present unique cross-reactivity profiles[1]. This guide provides an objective comparison of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride against standard alternatives, detailing its chemoselectivity, reaction kinetics, and optimal experimental protocols to ensure high-fidelity bioconjugation and library synthesis.

Structural Rationale and Electrophilicity

The reactivity of any sulfonyl chloride is governed by the electrophilicity of the sulfur atom, which is modulated by its substituents[2]. In 2-(Oxan-3-yl)ethane-1-sulfonyl chloride, the ethyl spacer insulates the sulfonyl group from the direct steric bulk of the oxane (tetrahydropyran) ring, creating a finely tuned electrophile.

• Comparison to MsCl: Methanesulfonyl chloride is highly unhindered and extremely reactive, often leading to over-sulfonylation (bis-sulfonamides) and rapid hydrolysis[1]. The oxan-3-yl derivative possesses sufficient steric bulk to suppress bis-sulfonylation while maintaining rapid reaction kinetics with primary amines.

• Comparison to Aromatic Sulfonyl Chlorides (TsCl): Aromatic rings can stabilize the sulfonyl group via resonance, making TsCl less reactive toward weak nucleophiles[1]. Aliphatic sulfonyl chlorides like the oxan-3-yl variant lack this resonance stabilization, rendering them highly reactive toward aliphatic and heteroaromatic amines. This reactivity profile is similar to that observed with cyclopentanesulfonyl chloride, which has been successfully utilized to enhance selectivity in TACE (TNF-α converting enzyme) inhibitors[3].

Comparative Cross-Reactivity and Chemoselectivity

When deploying 2-(Oxan-3-yl)ethane-1-sulfonyl chloride in complex molecule synthesis, understanding its cross-reactivity with competing nucleophiles (e.g., hydroxyls, thiols, and water) is critical for yield optimization.

Table 1: Comparative Reactivity Profile of Common Sulfonylating Agents

Sulfonylating Agent	Steric Bulk	Amine Selectivity	Hydroxyl Cross-Reactivity	Hydrolysis Rate	Primary Application
Methanesulfonyl Chloride (MsCl)	Low	Low (Prone to bis-sulfonylation)	High	Fast	Leaving group generation (mesylation)
p-Toluenesulfonyl Chloride (TsCl)	Moderate	High	Moderate	Slow	Amine protection, sulfonamide drugs
Cyclopentanesulfonyl Chloride	High	High	Low	Moderate	Target-specific inhibitors[3]
2-(Oxan-3-yl)ethane-1-sulfonyl chloride	Moderate-High	Excellent (Mono-sulfonylation)	Low to Moderate	Moderate	sp³-rich pharmacophore installation

Causality in Chemoselectivity: The chemoselectivity of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is heavily temperature- and base-dependent. At 0 °C, the activation energy barrier for the attack by weaker nucleophiles (alcohols or water) is not met, allowing the highly nucleophilic primary or secondary amines to dominate the reaction pathway. If the temperature is allowed to rise, the competing formation of sulfonate esters or sulfonic acid dead-ends increases significantly[2].

Mechanistic pathway showing chemoselective sulfonylation over off-target esterification.

Experimental Protocols: Self-Validating Chemoselective Sulfonylation

To achieve >95% chemoselectivity for amines in the presence of unprotected hydroxyl groups, the following protocol establishes a self-validating kinetic control system.

Protocol: Chemoselective Synthesis of Oxan-3-yl Sulfonamides

Objective: Couple 2-(Oxan-3-yl)ethane-1-sulfonyl chloride with a primary amine containing a competing secondary alcohol.

• Preparation: Dissolve the amine substrate (1.0 equiv) and N,N -diisopropylethylamine (DIPEA) (2.0 equiv) in anhydrous dichloromethane (DCM) (0.1 M).

  • Causality: DIPEA is chosen over pyridine or triethylamine because its steric bulk prevents it from acting as a competing nucleophile (forming highly reactive sulfonylammonium intermediates), thereby slowing down non-specific background reactions. Anhydrous conditions are non-negotiable to prevent the formation of the unreactive sulfonic acid[1].

• Thermal Control: Cool the reaction vessel to strictly 0 °C using an ice-water bath.

  • Causality: Kinetic differentiation. The rate constant for amine sulfonylation at 0 °C is orders of magnitude higher than that of esterification or hydrolysis.

• Electrophile Addition: Dissolve 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (1.05 equiv) in a minimal volume of anhydrous DCM. Add dropwise over 15 minutes.

  • Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, preventing local excesses that drive bis-sulfonylation or thermal runaway[4].

• Monitoring (Self-Validation): Stir at 0 °C for 1 hour. Monitor via LC-MS. The protocol is validated when the mass corresponding to the mono-sulfonamide is the base peak, with negligible signals for the +R-SO₂ (bis-sulfonylated) mass.

• Quench and Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with DCM, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure[1].

Step-by-step workflow for the chemoselective synthesis of oxan-3-yl sulfonamides.

Advanced Applications: Cross-Electrophile Coupling & Late-Stage Functionalization

Beyond traditional sulfonamide synthesis, aliphatic sulfonyl chlorides like 2-(Oxan-3-yl)ethane-1-sulfonyl chloride are gaining traction in radical-mediated cross-coupling.

Recent advancements in photoredox catalysis have demonstrated that aliphatic sulfonyl chlorides can undergo direct radical–radical cross-coupling with trifluoroborate salts to form complex sulfones under redox-neutral conditions[5]. The oxan-3-yl moiety is particularly well-suited for these conditions, as it lacks the benzylic protons that often complicate radical reactions with aromatic derivatives[6].

Furthermore, should the resulting primary sulfonamide require further modification, recent methodologies utilizing pyrylium salts (Pyry-BF₄) allow for the late-stage activation of poorly nucleophilic sulfonamides back into highly reactive sulfonyl chlorides. This umpolung reactivity expands the palette of opportunities for drug discovery, allowing the oxan-3-yl sulfonamide to act as a modifiable handle rather than a synthetic dead-end[7].

References

• Gómez-Palomino, A., & Cornella, J. (2019). "Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4." Angewandte Chemie International Edition, 131(50), 18403-18407. Available at: [Link]

• National Institutes of Health (NIH) / Angew Chem. "Late‐stage conversion of druglike compounds bearing primary sulfonamides into sulfonyl chlorides." NIH.gov. Available at: [Link]

• Fu, Y., et al. (2023). "Photoredox-Catalyzed Radical–Radical Cross-Coupling of Sulfonyl Chlorides with Trifluoroborate Salts." The Journal of Organic Chemistry. Available at: [Link]

• ACS Publications. (2019). "Intramolecular Cross-Electrophile Coupling Reaction of Sulfonamides with Alkyl Chlorides." The Journal of Organic Chemistry. Available at:[Link]

• Hone, C., et al. (2023). "A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism." Reaction Chemistry & Engineering. Available at:[Link]

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Safety & Regulatory Compliance

2-(Oxan-3-yl)ethane-1-sulfonyl chloride proper disposal procedures

The safe handling and disposal of reactive intermediates like 2-(Oxan-3-yl)ethane-1-sulfonyl chloride (also known as 2-(tetrahydropyran-3-yl)ethanesulfonyl chloride) requires a rigorous understanding of their chemical behavior. As an aliphatic sulfonyl chloride, this compound is highly electrophilic and reacts vigorously with nucleophiles, including ambient moisture, to generate corrosive byproducts.

This guide provides drug development professionals and bench chemists with a self-validating, causality-driven protocol for the safe operational handling and disposal of this reagent in a professional laboratory environment.

Hazard Profile and Chemical Causality

Understanding the reactivity of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is the foundation of any safe disposal plan. The primary risk stems from its hydrolysis. When exposed to water, the sulfonyl chloride undergoes a highly exothermic nucleophilic acyl substitution, yielding 2-(oxan-3-yl)ethane-1-sulfonic acid and hydrogen chloride (HCl) gas[1].

The sudden generation of heat and gas can cause sealed containers to overpressurize and rupture, or cause uncontrolled splattering of corrosive liquids[1].

Table 1: Operational Hazard and Mitigation Summary

Chemical Property / Hazard	Operational Consequence	Causality & Required Mitigation
Water-Reactive	Exothermic hydrolysis	Generates HCl gas and heat. Mitigation: Never add water directly to the neat reagent. Store under inert gas (Ar/N2)[1].
Corrosive	Severe tissue damage	Rapidly degrades biological tissues upon contact. Mitigation: Mandatory use of heavy-duty nitrile gloves, face shield, and chemical fume hood[1].
Gas Generation	Container overpressurization	Moisture ingress leads to continuous HCl evolution. Mitigation: Vent periodically if swelling is observed; store in a cool, dry environment[1].

Disposal Workflow Logic

The disposal strategy for sulfonyl chlorides is dictated by the volume and purity of the waste. Bulk, unreacted material must be handled differently than trace residues or contaminated labware[2].

Caption: Logical workflow for the segregation and proper disposal of sulfonyl chloride waste.

Step-by-Step Disposal Methodologies

Method A: Bulk Disposal (Preferred for Intact/Unused Material)

For quantities exceeding trace amounts (e.g., expired stock bottles, failed large-scale reactions), chemical neutralization at the bench poses an unnecessary risk of thermal runaway.

• Containment: Ensure the original container is tightly sealed. If the container is compromised, place it inside a secondary, corrosion-resistant container with a resistant inner liner[2].

• Labeling: Clearly label the secondary container as "Hazardous Waste: Corrosive, Water-Reactive (Contains 2-(Oxan-3-yl)ethane-1-sulfonyl chloride)".

• Transfer: Transfer the material to a licensed chemical destruction plant or an approved waste disposal facility capable of controlled incineration with flue gas scrubbing[2]. Do not discharge bulk sulfonyl chlorides into sewer systems[2].

Method B: Controlled Quenching Protocol (For Residues and Small Spills)

For small volumes (e.g., <10 mL of residue in a reaction flask, or contaminated glassware), a controlled quenching procedure must be employed to safely hydrolyze the reactive chloride before it enters the standard aqueous waste stream[3].

Prerequisites:

• Perform entirely inside a certified chemical fume hood with the sash lowered.

• PPE: Splash goggles, face shield, neoprene or heavy-duty nitrile gloves, and a chemically resistant lab coat[1].

Step 1: Preparation of the Quench Bath

• Action: Prepare a large beaker containing a dilute basic solution (e.g., 5% Sodium Bicarbonate ( NaHCO3​ ) or 1M Sodium Hydroxide ( NaOH )). Place this beaker inside a secondary ice-water bath[3].

• Causality: The base is required to immediately neutralize the sulfonic acid and HCl produced during hydrolysis. The ice bath acts as a critical heat sink to absorb the exothermic energy of the reaction, preventing the solution from boiling and aerosolizing corrosive mists[3].

Step 2: Slow Addition (The "Reverse Quench" Rule)

• Action: Using a pipette or addition funnel, add the 2-(Oxan-3-yl)ethane-1-sulfonyl chloride residue dropwise into the stirred, chilled basic solution[3].

• Causality: Never add the base/water to the sulfonyl chloride. Adding an aqueous solution to the concentrated reagent creates a localized exothermic reaction that will instantly boil the water, causing an explosive splattering of the corrosive reagent[3]. Adding the reagent dropwise to a large volume of chilled base ensures the heat is rapidly dissipated.

Step 3: Monitoring and Agitation

• Action: Maintain continuous magnetic stirring. Monitor the pH using indicator paper to ensure the solution remains strongly basic (pH > 8) throughout the addition[3]. Add more base if the solution becomes acidic.

• Causality: If the solution becomes acidic, the neutralization of HCl ceases, allowing toxic and corrosive HCl gas to escape into the fume hood exhaust.

Step 4: Verification and Final Disposal

• Action: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30–60 minutes to ensure complete hydrolysis. Verify that the organic layer has completely dissolved or dispersed, and the pH remains basic.

• Causality: Prematurely transferring partially quenched mixtures to sealed waste carboys can lead to delayed gas evolution and subsequent explosion of the waste container.

• Action: Once fully neutralized, the resulting aqueous solution containing the sodium salt of 2-(oxan-3-yl)ethane-1-sulfonic acid and sodium chloride can be disposed of in the appropriate aqueous waste stream, in accordance with institutional EHS guidelines[3].

Spill Response Procedures

In the event of an accidental spill of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride on the benchtop or floor:

• Evacuate and Ventilate: Evacuate personnel not wearing protective equipment from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity[4].

• Dry Containment: Do not use water or wet methods to clean the spill[4]. Absorb the liquid using an inert, non-combustible material such as dry sand, earth, or vermiculite[3]. Do not use combustible materials like sawdust, as the heat of reaction may cause ignition[3].

• Collection: Using non-sparking tools, scoop the absorbed material into a dry, sealable, chemically resistant container (e.g., a high-density polyethylene bucket)[2].

• Disposal: Treat the collected spill residue as bulk hazardous waste and dispose of it through a licensed facility (Method A)[3].

References

• Hazardous Substance Fact Sheet: Benzene Sulfonyl Chloride. New Jersey Department of Health (NJDHSS). Available at:[Link]

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